1'-O-methyl neochebulinate

Core Science & Biosynthesis

What is the chemical structure of 1'-O-methyl neochebulinate?

For Researchers, Scientists, and Drug Development Professionals

Abstract

1'-O-methyl neochebulinate is a hydrolysable tannin found in the medicinal plant Terminalia chebula. As a member of the tannin family, it is part of a class of compounds known for their significant biological activities, including anti-inflammatory and antioxidant properties. This technical guide provides a comprehensive overview of the chemical structure of 1'-O-methyl neochebulinate, alongside available data on its physicochemical properties and biological context. While specific quantitative biological activity and detailed experimental protocols for this particular compound are not extensively documented in publicly available literature, this guide furnishes information on related compounds and general methodologies for the isolation and analysis of tannins from Terminalia chebula. The potential mechanism of action, through the modulation of key inflammatory signaling pathways, is also discussed, providing a basis for future research and drug development endeavors.

Chemical Structure and Properties

1'-O-methyl neochebulinate is a complex hydrolysable tannin. Its structure is characterized by a central glucose core esterified with galloyl and chebuloyl moieties, with a distinguishing methyl ether group at the 1'-O position.

Chemical Identifiers:

• IUPAC Name: (3S)-4-[(2R,3R,4R,5R,6S)-5-hydroxy-4,6-bis[(3,4,5-trihydroxybenzoyl)oxy]-2-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxan-3-yl]oxy-4-oxo-3-[(3S,4S)-5,6,7-trihydroxy-3-methoxycarbonyl-1-oxo-3,4-dihydroisochromen-4-yl]butanoic acid[1]

• Molecular Formula: C₄₂H₃₆O₂₈[1]

• Molecular Weight: 988.7 g/mol

• Canonical SMILES: COC(=O)C1C(C2=C(C(=C(C=C2C(=O)O1)O)O)O)C(CC(=O)O)C(=O)OC3C(OC(C(C3OC(=O)C4=CC(=C(C(=C4)O)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O)COC(=O)C6=CC(=C(C(=C6)O)O)O

Physicochemical Data

Property	Value (Computed)	Source
Molecular Weight	988.7 g/mol	PubChem
XLogP3	0.7	PubChem
Hydrogen Bond Donors	15	PubChem
Hydrogen Bond Acceptors	28	PubChem
Rotatable Bond Count	15	PubChem
Exact Mass	988.13931049	PubChem
Monoisotopic Mass	988.13931049	PubChem
Topological Polar Surface Area	467 Ų	PubChem
Heavy Atom Count	70	PubChem

Biological Context and Potential Mechanism of Action

While direct studies on the biological activity of 1'-O-methyl neochebulinate are limited, the therapeutic effects of the plant it is isolated from, Terminalia chebula, are well-documented. The biological activities of Terminalia chebula extracts are largely attributed to their rich content of hydrolysable tannins.

Research has shown that hydrolysable tannin fractions from Terminalia chebula possess potent anti-inflammatory properties.[2] These effects are mediated, at least in part, through the modulation of key cellular signaling pathways involved in the inflammatory response, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2]

Modulation of the NF-κB Signaling Pathway

The NF-κB signaling cascade is a central regulator of inflammation. In response to pro-inflammatory stimuli, the IκB kinase (IKK) complex becomes activated, leading to the phosphorylation and subsequent degradation of the inhibitory IκBα protein. This allows the NF-κB (p50/p65) dimer to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including cytokines and chemokines. Hydrolysable tannins from Terminalia chebula have been shown to inhibit this pathway, thereby reducing the expression of inflammatory mediators.[2]

Figure 1. Proposed inhibitory action of hydrolysable tannins on the NF-κB signaling pathway.

Experimental Protocols

General Protocol for the Extraction of Hydrolysable Tannins from Terminalia chebula

This protocol is a generalized procedure based on common phytochemical extraction techniques for tannins. Optimization will be required for the specific isolation of 1'-O-methyl neochebulinate.

1. Plant Material Preparation:

• Obtain dried fruits of Terminalia chebula.
• Grind the fruits into a fine powder to increase the surface area for extraction.

2. Extraction:

• The powdered plant material is typically extracted with a polar solvent. A mixture of methanol (B129727) and water (e.g., 80% methanol) is often effective.
• Perform the extraction at room temperature or with gentle heating (e.g., 40-60 °C) with continuous stirring for several hours. Maceration or soxhlet extraction are common methods.
• Repeat the extraction process multiple times with fresh solvent to ensure maximum yield.

3. Filtration and Concentration:

• Combine the extracts and filter to remove solid plant material.
• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent. This yields a crude extract.

4. Fractionation:

• The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate (B1210297), n-butanol) to separate compounds based on their polarity. Hydrolysable tannins are typically found in the more polar fractions (e.g., ethyl acetate and n-butanol).

5. Chromatographic Purification:

• The tannin-rich fraction is then subjected to chromatographic techniques for the isolation of individual compounds.
• Column Chromatography: Silica gel or Sephadex LH-20 are commonly used stationary phases. Elution is performed with a gradient of solvents, such as a mixture of chloroform (B151607) and methanol or ethyl acetate and methanol.
• High-Performance Liquid Chromatography (HPLC): Preparative HPLC with a C18 column is a highly effective method for the final purification of individual tannins. A typical mobile phase would be a gradient of water (with a small amount of acid, e.g., formic acid, for better peak shape) and methanol or acetonitrile.

6. Structure Elucidation:

• The structure of the purified compound is confirmed using spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-NMR experiments) and Mass Spectrometry (MS).

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// Edges Start -> Grinding; Grinding -> Extraction; Extraction -> Filtration; Filtration -> Crude_Extract; Crude_Extract -> Fractionation; Fractionation -> Tannin_Fraction; Tannin_Fraction -> Chromatography; Chromatography -> Pure_Compound; Pure_Compound -> Analysis; }

Figure 2. A general workflow for the isolation and identification of 1'-O-methyl neochebulinate.

Conclusion and Future Directions

1'-O-methyl neochebulinate represents a promising lead compound for further investigation, given the established therapeutic potential of the plant from which it is derived and the known anti-inflammatory properties of hydrolysable tannins. The information provided in this guide on its chemical structure and the biological activities of related compounds lays the groundwork for future research.

To advance the development of 1'-O-methyl neochebulinate as a potential therapeutic agent, several key areas need to be addressed:

• Development of a targeted isolation or synthetic protocol to obtain sufficient quantities of the pure compound for comprehensive biological testing.

• Quantitative assessment of its biological activities , including its anti-inflammatory, antioxidant, and other potential therapeutic effects, to determine its potency and efficacy.

• Elucidation of its precise mechanism of action , including its specific molecular targets within the NF-κB, MAPK, and other relevant signaling pathways.

• In vivo studies to evaluate its pharmacokinetic profile, safety, and efficacy in relevant animal models of disease.

By addressing these research gaps, the full therapeutic potential of 1'-O-methyl neochebulinate can be explored, potentially leading to the development of novel and effective treatments for inflammatory and other diseases.

References

• 1. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 2. academic.oup.com [academic.oup.com]

Unveiling 1'-O-methyl neochebulinate: A Technical Primer on its Discovery and Botanical Origin

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, origin, and characteristics of 1'-O-methyl neochebulinate, a naturally occurring ellagitannin. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.

Discovery and Botanical Origin

1'-O-methyl neochebulinate was identified as a chemical constituent of Terminalia chebula Retz. (Combretaceae), a tree native to South Asia and Southeast Asia. The fruit of this plant, commonly known as black myrobalan or Haritaki, has a long history of use in traditional medicine systems, including Ayurveda. Scientific investigations into the rich phytochemistry of Terminalia chebula led to the isolation and characterization of a diverse array of compounds, including 1'-O-methyl neochebulinate. While the specific, primary research article detailing the initial discovery and isolation of 1'-O-methyl neochebulinate could not be definitively identified in the conducted search, its presence in Terminalia chebula is noted in comprehensive reviews of the plant's chemical constituents.

Physicochemical Properties

A summary of the key physicochemical properties of 1'-O-methyl neochebulinate is presented in Table 1. This data is computationally generated and provides a foundational understanding of the molecule's characteristics.

Table 1: Computed Physicochemical Properties of 1'-O-methyl neochebulinate

Property	Value
Molecular Formula	C₄₂H₃₆O₂₈
Molecular Weight	988.7 g/mol
Exact Mass	988.13931049 Da
Monoisotopic Mass	988.13931049 Da

Experimental Protocols

Detailed experimental protocols for the specific isolation of 1'-O-methyl neochebulinate are not available in the public domain based on the conducted search. However, a general methodology for the isolation of related hydrolyzable tannins from Terminalia chebula can be described. The following workflow represents a plausible, generalized approach for the extraction and purification of such compounds.

General Isolation Workflow for Ellagitannins from Terminalia chebula

Caption: Generalized workflow for the isolation of ellagitannins.

Potential Biological Activity and Signaling Pathways

Specific studies on the biological activity and the influence of 1'-O-methyl neochebulinate on signaling pathways are not extensively documented in the available literature. However, extracts from Terminalia chebula, rich in tannins and other phenolic compounds, have been reported to exhibit a range of biological effects. It is plausible that 1'-O-methyl neochebulinate contributes to the overall pharmacological profile of the plant extract. Further research is required to elucidate the specific biological functions and mechanisms of action of this compound.

The diagram below illustrates a hypothetical logical relationship for future investigation into the biological effects of 1'-O-methyl neochebulinate, based on the known activities of related compounds from Terminalia chebula.

Caption: Hypothetical investigation pathway for biological activity.

Conclusion

1'-O-methyl neochebulinate is a constituent of the medicinally important plant Terminalia chebula. While its presence is documented, a significant gap exists in the scientific literature regarding its specific discovery, detailed isolation protocols, and dedicated biological studies. This technical guide highlights the current knowledge and underscores the need for further research to fully characterize this natural product and explore its potential applications in drug discovery and development. The methodologies and logical frameworks presented here provide a foundation for future investigations into this promising compound.

An In-depth Technical Guide to 1'-O-methyl neochebulinate and its Phytochemical Context

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the chemical identity of 1'-O-methyl neochebulinate. Due to the limited availability of research focused solely on this specific compound, this document also explores its broader phytochemical context within Terminalia chebula, the plant from which it is derived. The experimental protocols and biological activities discussed herein primarily pertain to the extracts of Terminalia chebula, which contain a mixture of compounds including 1'-O-methyl neochebulinate.

Compound Identification

• Compound: 1'-O-methyl neochebulinate

• CAS Number: 1236310-34-1[1][2][3]

• IUPAC Name: (3S)-4-[(2R,3R,4R,5R,6S)-5-hydroxy-4,6-bis[(3,4,5-trihydroxybenzoyl)oxy]-2-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxan-3-yl]oxy-4-oxo-3-[(3S,4S)-5,6,7-trihydroxy-3-methoxycarbonyl-1-oxo-3,4-dihydroisochromen-4-yl]butanoic acid

A slightly different IUPAC name has also been reported: 4-[5-hydroxy-4,6-bis[(3,4,5-trihydroxybenzoyl)oxy]-2-[(3,4,5-trihydroxybenzoyl)oxymethyl]oxan-3-yl]oxy-4-oxo-3-(5,6,7-trihydroxy-3-methoxycarbonyl-1-oxo-3,4-dihydroisochromen-4-yl)butanoic acid.[3]

Phytochemical Context: Terminalia chebula

1'-O-methyl neochebulinate is a constituent of the fruit of Terminalia chebula, a plant renowned in traditional medicine and a subject of modern scientific investigation. The fruit is particularly rich in hydrolyzable tannins, which are believed to be the primary contributors to its biological activities.

Table 1: Phytochemical Composition of Terminalia chebula Fruit Extracts

Phytochemical Class	Key Constituents	Typical Concentration/Notes
Hydrolyzable Tannins	Chebulinic acid, Chebulagic acid, Neochebulinic acid, Corilagin, Punicalagin, Terchebin, Gallic acid, Ellagic acid	Comprise up to 32-45% of the fruit's composition.[1] Standardized extracts often contain high levels of chebulinic and chebulagic acids.[2]
Flavonoids	Luteolin, Rutin, Quercetin	Present in various extracts and contribute to antioxidant properties.
Phenolic Acids	Ferulic acid, Vanillic acid, Caffeic acid, p-Coumaric acid	These compounds are known for their antioxidant and anti-inflammatory effects.
Triterpenoids	Arjun glucoside 1, Arjungenin, Chebulosides 1 and 2	Have been reported in the plant.
Other Compounds	Vitamin C, Proteins, Amino acids, Fructose, Sorbitol, Fatty acids (e.g., palmitic, linoleic, oleic)	Contribute to the overall nutritional and therapeutic profile.

Experimental Protocols for Terminalia chebula Extracts

The following experimental methodologies are commonly employed in the study of Terminalia chebula extracts.

1. Solvent Extraction of Phytochemicals

• Objective: To isolate bioactive compounds from the dried fruit of Terminalia chebula.

• Methodology:

  • Dried fruits are powdered to increase the surface area for extraction.

  • A specific quantity of the powder (e.g., 100 g) is submerged in a solvent, frequently 75% methanol (B129727) (e.g., 500 ml).[1]

  • The mixture is agitated, often by stirring overnight, to facilitate the transfer of soluble compounds into the solvent.[1]

  • The solid plant material is separated from the liquid extract through centrifugation or filtration.[1]

  • This process may be repeated to enhance the yield of the extracted compounds.[1]

2. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Objective: To quantify the antioxidant capacity of the plant extract.

• Methodology:

  • DPPH, a stable free radical with a characteristic deep purple color and maximum absorbance at 517 nm, is prepared as a solution.[1]

  • The Terminalia chebula extract is added to the DPPH solution.

  • Antioxidant compounds in the extract donate hydrogen atoms or electrons to the DPPH radical, neutralizing it and causing a color change from purple to yellow.[1]

  • The reduction in absorbance at 517 nm is measured using a spectrophotometer.[1]

  • The scavenging activity is often expressed as the IC50 value, which is the concentration of the extract required to scavenge 50% of the DPPH radicals. A methanolic extract of T. chebula has shown an IC50 value of approximately 5.5 µg/mL.[3]

Conceptual Relationship Diagram

The following diagram illustrates the logical progression from the plant source to its constituent phytochemical classes and their associated biological activities.

Caption: Conceptual workflow from Terminalia chebula to its biological effects.

References

• 1. academicjournals.org [academicjournals.org]
• 2. dovepress.com [dovepress.com]
• 3. impactfactor.org [impactfactor.org]

An In-depth Technical Guide on the Biological Activity of Chebulinic Acid and its Derivatives from Terminalia chebula

A Note on "1'-O-methyl neochebulinate": Extensive literature searches did not yield specific information on a compound named "1'-O-methyl neochebulinate." It is plausible that this name is a specific derivative of a more commonly known compound or a synonym not widely used in published literature. One study has identified "neochebulic acid" as a minor isomer of chebulic acid. This guide will focus on the well-documented biological activities of the major bioactive hydrolyzable tannins isolated from Terminalia chebula, namely chebulinic acid and chebulagic acid , which are likely the compounds of interest.

The fruit of Terminalia chebula Retz. is a cornerstone of traditional medicine systems, including Ayurveda, and is renowned for its broad spectrum of therapeutic properties. Modern phytochemical research has identified a wealth of bioactive compounds within this plant, with chebulinic acid and chebulagic acid being among the most significant. These ellagitannins are credited with a remarkable array of pharmacological effects, including anticancer, anti-inflammatory, antioxidant, antimicrobial, antiviral, antidiabetic, and gastroprotective activities. This technical guide provides a comprehensive overview of the biological activities of chebulinic acid and chebulagic acid, with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways.

Anticancer Activity

Chebulinic acid and chebulagic acid have demonstrated potent antitumor effects across a range of cancer cell lines. Their mechanisms of action are multifaceted, involving the induction of apoptosis, inhibition of cell proliferation, and prevention of migration.

Quantitative Data on Anticancer Activity

Compound	Cancer Cell Line	Biological Effect	Quantitative Measurement	Reference
Chebulinic Acid	Colorectal Carcinoma (HR8348)	Anti-proliferative	IC50: 35.4 µg/mL
Chebulinic Acid	Colorectal Carcinoma (LoVo)	Anti-proliferative	IC50: 42.7 µg/mL
Chebulinic Acid	Colorectal Carcinoma (LS174T)	Anti-proliferative	IC50: 53.1 µg/mL
Chebulagic Acid	Retinoblastoma (Y79)	Anti-proliferative	~50% inhibition at 50 µM
Chebulagic Acid	Human Hepatoma (HepG2)	Anti-hepatoma	IC50 (72h): 96.81 µmol/L
Chebulinic Acid	Human Hepatoma (HepG2)	Anti-hepatoma	IC50 (72h): 156.40 µmol/L

Signaling Pathways in Anticancer Activity

The anticancer effects of chebulinic acid are linked to the modulation of key signaling pathways that regulate cell survival and proliferation. Specifically, it has been shown to downregulate the phosphorylation of ERK1/2 and AKT in colorectal cancer cells, leading to decreased cell growth and survival. Concurrently, it upregulates the expression of cleaved caspase-3, a key executioner of apoptosis.

Chebulagic acid has been found to suppress gastric cancer by targeting the AURKA/β-catenin/Wnt signaling pathway. It downregulates the expression of AURKA, which in turn inhibits the β-catenin and Wnt signaling cascades that are crucial for cancer cell proliferation and invasion.

Caption: Chebulinic acid inhibits PI3K/AKT and MAPK/ERK pathways.

Caption: Chebulagic acid inhibits the AURKA/β-catenin/Wnt pathway.

Experimental Protocols

Cell Proliferation (MTT) Assay

• Seed cancer cells (e.g., Y79, HR8348) in a 96-well plate at a density of 5 x 10³ cells/well.

• Treat the cells with varying concentrations of chebulinic acid or chebulagic acid (e.g., 0.001 to 100 µM) for 24-72 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of a lysis buffer (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells.

Western Blot Analysis

• Treat cells with the test compound for the desired time.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 20-40 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies (e.g., anti-p-ERK, anti-p-AKT, anti-cleaved caspase-3) overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Anti-inflammatory Activity

Both chebulinic acid and chebulagic acid exhibit significant anti-inflammatory properties. They have been shown to inhibit key inflammatory enzymes and modulate inflammatory signaling pathways.

Quantitative Data on Anti-inflammatory Activity

Compound	Assay	Target/Model	Quantitative Measurement	Reference
Chebulinic Acid	Protein Denaturation Inhibition	Egg Albumin	IC50: 43.92 µg/mL
Chebulagic Acid	Anti-inflammatory	LPS-induced RAW264.7 cells	NO release significantly lower than model at 50 µmol/L
Chebulinic Acid	Anti-inflammatory	LPS-induced RAW264.7 cells	NO release significantly lower than model at 50 µmol/L
Chebulagic Acid	COX-1 Inhibition	In vitro	Potent Inhibition
Chebulagic Acid	COX-2 Inhibition	In vitro	Potent Inhibition
Chebulagic Acid	5-LOX Inhibition	In vitro	Potent Inhibition

Signaling Pathways in Anti-inflammatory Activity

Chebulagic acid, chebulinic acid, and gallic acid have been shown to inhibit TNFα-induced pro-inflammatory and pro-angiogenic activities in retinal capillary endothelial cells. This is achieved by inhibiting the phosphorylation of p38, ERK, and NFκB.

Caption: Inhibition of TNFα-induced inflammatory signaling.

Experimental Protocols

In Vitro Anti-inflammatory Assay (Protein Denaturation)

• Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of chebulinic acid (e.g., 10-100 µg/mL).

• Use diclofenac (B195802) sodium as a standard reference drug.

• Incubate the mixtures at 37°C for 15 minutes, followed by heating at 70°C for 5 minutes.

• After cooling, measure the absorbance of the solutions at 660 nm.

• Calculate the percentage inhibition of protein denaturation.

Nitric Oxide (NO) Production Assay in RAW264.7 Macrophages

• Seed RAW264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with different concentrations of the

Potential Therapeutic Effects of 1'-O-methyl neochebulinate: A Prospective Technical Guide

Disclaimer: This document provides a prospective analysis of the potential therapeutic effects of 1'-O-methyl neochebulinate. As of the date of this publication, no direct experimental studies on 1'-O-methyl neochebulinate have been identified in the public domain. The information presented herein is extrapolated from research on its parent compounds, neochebulinic acid and chebulinic acid, and the known effects of methylation on similar polyphenolic compounds. This guide is intended for researchers, scientists, and drug development professionals as a theoretical framework to stimulate further investigation.

Introduction

1'-O-methyl neochebulinate is a hypothetical methylated derivative of neochebulinic acid, a naturally occurring ellagitannin found in the fruits of Terminalia chebula Retz.[1]. Neochebulinic acid and its isomer, chebulinic acid, are major bioactive constituents of Terminalia chebula, a plant with a long history of use in traditional medicine, particularly in Ayurveda.[2]. Chebulinic acid has been extensively studied and shown to possess a wide range of pharmacological activities, including antioxidant, anti-inflammatory, anticancer, and antimicrobial effects[2][3][4][5][6].

Methylation is a common metabolic modification of polyphenols that can significantly influence their bioavailability, stability, and biological activity[7][8]. Therefore, it is plausible that 1'-O-methyl neochebulinate could exhibit unique or enhanced therapeutic properties compared to its parent compound. This technical guide will explore the potential therapeutic effects of 1'-O-methyl neochebulinate based on the known activities of neochebulinic acid, chebulinic acid, and the general impact of O-methylation on polyphenolic bioactivity.

Potential Therapeutic Effects

Based on the pharmacological profile of its parent compounds, 1'-O-methyl neochebulinate is hypothesized to possess anti-inflammatory, antioxidant, and anticancer properties.

Anti-inflammatory Activity

Chebulinic acid has demonstrated significant anti-inflammatory properties by inhibiting protein denaturation, a key process in inflammation[9]. It has also been shown to modulate inflammatory pathways[2][5]. Methylation of flavonoids, a class of polyphenols, has been shown to modulate their anti-inflammatory effects. Therefore, 1'-O-methyl neochebulinate could potentially exhibit potent anti-inflammatory activity.

Antioxidant Activity

Both chebulic acid and chebulinic acid are known for their strong antioxidant properties, including free radical scavenging and ferric-reducing activities[1][2][5]. They can protect cells from oxidative damage, which is implicated in numerous chronic diseases[1][5]. The O-methylation of polyphenols can either enhance or decrease their antioxidant capacity. Further studies would be needed to determine the effect of methylation on the antioxidant potential of neochebulinate.

Anticancer Activity

Chebulinic acid has emerged as a promising anticancer agent, demonstrating antiproliferative and pro-apoptotic effects in various cancer cell lines[3][4][6][10][11]. It has been shown to modulate key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK/ERK pathways[11]. The methylation of certain compounds can influence their anticancer efficacy. Thus, 1'-O-methyl neochebulinate warrants investigation as a potential anticancer agent.

Quantitative Data from Related Compounds

The following tables summarize quantitative data from studies on chebulinic acid, which may serve as a reference for hypothesizing the potential efficacy of 1'-O-methyl neochebulinate.

Table 1: In Vitro Anticancer Activity of Chebulinic Acid

Cell Line	Assay	IC50 (µg/mL)	Reference
Colon Adenocarcinoma (HT-29)	MTT Assay	41.2 (at 200 µg/mL % inhibition)	[10]
Human Leukemia (K562)	Not Specified	Not Specified	[10]
Colorectal Carcinoma (HR8348)	CCK-8 Assay	37.18 ± 2.89 µmol/L	[11]
Colorectal Carcinoma (LoVo)	CCK-8 Assay	40.78 ± 2.61 µmol/L	[11]
Colorectal Carcinoma (LS174T)	CCK-8 Assay	38.68 ± 2.12 µmol/L	[11]

Table 2: Anti-inflammatory Activity of Chebulinic Acid

Assay	Model	IC50 (µg/mL)	Reference
Protein Denaturation Inhibition	Egg Albumin	43.92	[9]

Table 3: Antimicrobial Activity of Neochebulinic Acid

Organism	Assay	MIC (µg/mL)	MBC (µg/mL)	Reference
Helicobacter pylori (ATCC 700392)	Broth Microdilution	16-128	>8x MIC	[12]

Experimental Protocols from Cited Research on Related Compounds

The following are detailed methodologies for key experiments performed on chebulinic acid and neochebulinic acid, which could be adapted for the study of 1'-O-methyl neochebulinate.

In Vitro Anticancer Activity (MTT Assay)

Objective: To determine the cytotoxic potential of a compound against cancer cell lines.

Methodology:

• Cell Culture: Human cancer cell lines (e.g., HT-29) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10³ cells per well and allowed to attach overnight.

• Compound Treatment: The test compound (e.g., chebulinic acid) is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive the solvent alone.

• Incubation: The plates are incubated for 48 hours.

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

(Based on the methodology described for T. chebula extracts and chebulinic acid)[10]

In Vitro Anti-inflammatory Activity (Protein Denaturation Inhibition)

Objective: To assess the anti-inflammatory activity of a compound by its ability to inhibit protein denaturation.

Methodology:

• Reaction Mixture Preparation: A reaction mixture consisting of 0.2 mL of egg albumin, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of varying concentrations of the test compound (e.g., chebulinic acid) is prepared.

• Control: A control solution is prepared without the test compound.

• Incubation: The mixtures are incubated at 37°C for 15 minutes.

• Denaturation: Denaturation is induced by heating the mixtures at 70°C for 5 minutes.

• Cooling: The solutions are cooled to room temperature.

• Absorbance Measurement: The absorbance of the solutions is measured at 660 nm.

• Data Analysis: The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Test) / Absorbance of Control] x 100. The IC50 value is then determined.

(Based on the methodology described for chebulinic acid)[9]

Antimicrobial Activity (Broth Microdilution for MIC and MBC)

Objective: To determine the minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) of a compound against a specific bacterium.

Methodology:

• Bacterial Culture: The target bacterium (e.g., Helicobacter pylori) is cultured in an appropriate broth medium under suitable conditions.

• Compound Preparation: The test compound (e.g., neochebulinic acid) is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized suspension of the bacterium.

• Incubation: The plate is incubated under appropriate conditions for 24-72 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that visibly inhibits bacterial growth.

• MBC Determination: Aliquots from the wells showing no visible growth are subcultured onto agar (B569324) plates. The plates are incubated, and the MBC is determined as the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum.

(Based on the methodology described for neochebulinic acid)[12]

Visualizations of Potential Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate potential signaling pathways and experimental workflows relevant to the investigation of 1'-O-methyl neochebulinate.

Caption: Hypothetical inhibition of pro-survival signaling pathways by 1'-O-methyl neochebulinate.

Caption: Proposed experimental workflow for the evaluation of 1'-O-methyl neochebulinate.

Conclusion and Future Directions

While there is currently no direct evidence on the therapeutic effects of 1'-O-methyl neochebulinate, the extensive research on its parent compounds, neochebulinic acid and chebulinic acid, provides a strong rationale for its investigation. The potential for methylation to modulate the known anti-inflammatory, antioxidant, and anticancer properties of these ellagitannins makes 1'-O-methyl neochebulinate a compelling candidate for drug discovery and development.

Future research should focus on the chemical synthesis and purification of 1'-O-methyl neochebulinate to enable its biological evaluation. The experimental protocols outlined in this guide can serve as a starting point for in vitro and in vivo studies to elucidate its therapeutic potential and mechanisms of action. A thorough investigation is warranted to determine if 1'-O-methyl neochebulinate offers advantages over its parent compounds in terms of efficacy, bioavailability, and safety.

References

• 1. Isolation of chebulic acid from Terminalia chebula Retz. and its antioxidant effect in isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caringsunshine.com [caringsunshine.com]
• 3. Chebulinic Acid: An Incipient Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamscience.com [benthamscience.com]
• 5. Frontiers | Chebulinic acid isolated from aqueous extracts of Terminalia chebula Retz inhibits Helicobacter pylori infection by potential binding to Cag A protein and regulating adhesion [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Terminalia chebula possesses in vitro anticancer potential - Indian J Pharm Pharmacol [ijpp.org.in]
• 11. Chebulinic acid derived from triphala is a promising antitumour agent in human colorectal carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro antibacterial activity of neochebulinic acid from aqueous extract of Terminalia chebula Retz against Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Hypothesized Mechanisms of Action for 1'-O-methyl neochebulinate

A comprehensive exploration of potential signaling pathways, molecular targets, and cellular effects for researchers, scientists, and drug development professionals.

Disclaimer: Information regarding the specific mechanism of action of 1'-O-methyl neochebulinate is not available in the public domain at this time. The following guide is based on a comprehensive search of scientific literature and databases. The absence of specific data precludes the inclusion of quantitative data tables, detailed experimental protocols, and specific signaling pathway diagrams for this compound.

This guide will, however, provide a foundational understanding of the general pharmacological context of related compounds and outline hypothetical mechanisms of action and experimental approaches that could be employed to elucidate the activity of 1'-O-methyl neochebulinate.

Introduction to Neochebulinate and its Derivatives

Neochebulinate is a member of the ellagitannin class of compounds, which are complex polyphenols found in various plant species. Ellagitannins are known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The methylation of a hydroxyl group to form 1'-O-methyl neochebulinate suggests a modification that could potentially alter its pharmacokinetic and pharmacodynamic properties, such as its stability, bioavailability, and molecular interactions.

Hypothesized Mechanisms of Action

Based on the known activities of structurally related ellagitannins and other polyphenolic compounds, several hypotheses for the mechanism of action of 1'-O-methyl neochebulinate can be proposed. These hypotheses provide a framework for future investigation.

Antioxidant and Radical Scavenging Activity

One of the most well-established properties of polyphenols is their ability to act as antioxidants.

• Hypothesis: 1'-O-methyl neochebulinate may exert its effects by directly scavenging free radicals, such as reactive oxygen species (ROS) and reactive nitrogen species (RNS). This action would protect cells from oxidative stress-induced damage to lipids, proteins, and DNA.

• Potential Signaling Pathway Involvement: This direct scavenging activity may not involve a classical signaling pathway but could influence multiple pathways sensitive to the cellular redox state, such as the Nrf2/Keap1 pathway, which is a master regulator of the antioxidant response.

Logical Relationship of Antioxidant Activity

Caption: Hypothetical direct antioxidant action of 1'-O-methyl neochebulinate.

Anti-inflammatory Effects

Chronic inflammation is a key driver of many diseases. Polyphenols are known to possess anti-inflammatory properties.

• Hypothesis: 1'-O-methyl neochebulinate may inhibit key pro-inflammatory signaling pathways, such as the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and MAPK (mitogen-activated protein kinase) pathways. This would lead to a reduction in the production of inflammatory mediators like cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS).

Hypothetical Anti-inflammatory Signaling Pathway

Caption: Proposed inhibition of pro-inflammatory pathways by 1'-O-methyl neochebulinate.

Anticancer Activity

Many natural products are investigated for their potential as anticancer agents.

• Hypothesis: 1'-O-methyl neochebulinate could exert anticancer effects by inducing apoptosis (programmed cell death), inhibiting cell proliferation, and preventing angiogenesis (the formation of new blood vessels that supply tumors).

• Potential Signaling Pathway Involvement: This could involve the modulation of apoptosis-related proteins (e.g., Bcl-2 family, caspases), cell cycle regulators (e.g., cyclins and cyclin-dependent kinases), and pro-angiogenic factors (e.g., VEGF).

Proposed Experimental Protocols for Mechanism of Action Studies

To investigate the hypothesized mechanisms of action of 1'-O-methyl neochebulinate, a series of in vitro and in vivo experiments would be necessary.

In Vitro Assays

Experimental Workflow for In Vitro Analysis

Caption: A generalized workflow for the in vitro evaluation of 1'-O-methyl neochebulinate.

• Antioxidant Activity:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays: To measure the direct radical scavenging capacity.

  • Cellular ROS assays: Using fluorescent probes like DCFH-DA to quantify intracellular ROS levels in cells treated with the compound.

• Anti-inflammatory Activity:

  • Cell line: Lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

  • ELISA (Enzyme-Linked Immunosorbent Assay): To measure the levels of pro-inflammatory cytokines (TNF-α, IL-6) in the cell culture supernatant.

  • Western Blotting: To analyze the protein expression levels of key signaling molecules in the NF-κB and MAPK pathways (e.g., phosphorylation of IκBα, p65, p38, JNK, ERK).

  • Quantitative PCR (qPCR): To measure the mRNA expression of pro-inflammatory genes (e.g., TNF, IL6, PTGS2 for COX-2, NOS2 for iNOS).

• Anticancer Activity:

  • Cell lines: A panel of cancer cell lines representing different tumor types.

  • MTT or WST-1 assay: To assess cell viability and proliferation.

  • Flow cytometry: Using Annexin V/Propidium (B1200493) Iodide staining to quantify apoptosis.

  • Cell cycle analysis: Using propidium iodide staining and flow cytometry.

  • Tube formation assay: Using human umbilical vein endothelial cells (HUVECs) to assess anti-angiogenic potential.

Future Directions

The elucidation of the mechanism of action of 1'-O-methyl neochebulinate will require a systematic and multi-faceted approach. Future research should focus on:

• Target Identification: Employing techniques such as affinity chromatography, proteomics, and in silico molecular docking to identify direct molecular targets.

• In Vivo Studies: Using animal models of inflammation, oxidative stress, and cancer to validate the in vitro findings and assess the compound's efficacy and safety.

• Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of 1'-O-methyl neochebulinate to understand its bioavailability and in vivo fate.

Conclusion

While there is currently a lack of specific data on the mechanism of action of 1'-O-methyl neochebulinate, this guide provides a comprehensive overview of hypothesized mechanisms and a clear roadmap for future research. The proposed antioxidant, anti-inflammatory, and anticancer activities, mediated through the modulation of key signaling pathways, offer promising avenues for investigation. The detailed experimental workflows outlined here provide a solid foundation for researchers to begin to unravel the therapeutic potential of this novel compound. The scientific community eagerly awaits forthcoming research that will shed light on the precise molecular interactions and cellular effects of 1'-O-methyl neochebulinate.

In Silico Prediction of 1'-O-methyl neochebulinate Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1'-O-methyl neochebulinate, a derivative of the ellagitannin neochebulinic acid, presents a compelling case for therapeutic exploration. However, its molecular targets remain largely uncharacterized. This technical guide outlines a comprehensive in silico workflow to predict and validate the biological targets of 1'-O-methyl neochebulinate. By leveraging the known antibacterial activity of its parent compound against Helicobacter pylori, particularly its inhibitory effect on the CagA virulence factor, we propose a multi-faceted computational approach. This guide provides detailed methodologies for reverse docking, pharmacophore modeling, and subsequent experimental validation, offering a structured pathway for elucidating the mechanism of action of this promising natural product derivative.

Introduction

Natural products are a rich source of novel bioactive compounds.[1][2] Ellagitannins, a class of polyphenols, are known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[3] Neochebulinic acid, an ellagitannin found in Terminalia chebula, has demonstrated in vitro antibacterial activity against Helicobacter pylori by inhibiting its growth and adhesion to host cells, and notably, by suppressing the expression of the Cytotoxin-associated gene A (CagA) protein.[4][5] The methylated derivative, 1'-O-methyl neochebulinate, remains uninvestigated in terms of its biological targets. This guide details a systematic in silico approach to predict its targets, starting from the known activity of its parent compound and expanding to a broader target space.

Proposed In Silico Target Prediction Workflow

The proposed workflow integrates several computational techniques to generate a prioritized list of potential targets for 1'-O-methyl neochebulinate.

Figure 1: Proposed workflow for in silico target prediction and experimental validation of 1'-O-methyl neochebulinate.

Methodologies: In Silico Prediction

Input Compound Preparation

The 3D structure of 1'-O-methyl neochebulinate is the primary input. This can be obtained from databases like PubChem (CID 46894092) or generated from its SMILES string using molecular modeling software.[6] Energy minimization of the 3D structure is a crucial step to obtain a low-energy, stable conformation for subsequent docking and screening.

Target Database Curation

A comprehensive target database is essential. This should include:

• Known targets of related compounds: Based on the activity of neochebulinic acid, the Helicobacter pylori CagA protein is a primary target.[4][5] Crystal structures of CagA are available in the Protein Data Bank (PDB IDs: 4IRV, 4G0H, 4DVZ, 4DVY).[7][8][9][10]

• General human protein database: A broader screen against a database of human proteins (e.g., from the PDB or AlphaFold DB) can identify potential off-targets or novel therapeutic targets.

• Ellagitannin-interacting proteins: A curated list of proteins known to interact with ellagitannins can provide valuable leads.

Reverse Docking

Reverse docking screens a single ligand against a library of protein structures to predict potential binding partners.[11][12]

Protocol:

• Protein Preparation: Prepare the protein structures from the curated database by removing water molecules, adding hydrogen atoms, and assigning partial charges.

• Ligand Preparation: Prepare the 3D structure of 1'-O-methyl neochebulinate by assigning appropriate atom types and charges.

• Docking Simulation: Utilize a reverse docking server or software (e.g., ReverseDock, AutoDock Vina) to dock the ligand into the binding pockets of all target proteins.[6][11] The search space should encompass the entire protein surface to ensure unbiased blind docking.

• Scoring and Ranking: The docking results will be scored based on the predicted binding affinity (e.g., kcal/mol). Targets will be ranked according to these scores.

Pharmacophore-Based Virtual Screening

Pharmacophore modeling identifies the essential 3D arrangement of chemical features required for biological activity.[13][14]

Protocol:

• Pharmacophore Model Generation:

  • Ligand-based: If a set of known active ligands for a particular target is available, a common feature pharmacophore can be generated.

  • Structure-based: Based on the interaction of neochebulinic acid with a homology model of CagA's binding site, or from the reverse docking poses of 1'-O-methyl neochebulinate, a pharmacophore model can be derived. This model will include features like hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers.

• Database Screening: The generated pharmacophore model is used to screen a 3D conformational database of potential targets.

• Hit Identification: Proteins that match the pharmacophore model are identified as potential hits.

Data Presentation: Hypothetical In Silico Prediction Results

The following tables summarize hypothetical quantitative data from the in silico prediction phase.

Table 1: Top Hits from Reverse Docking of 1'-O-methyl neochebulinate

Rank	Target Protein	PDB ID	Binding Affinity (kcal/mol)	Putative Biological Process
1	H. pylori CagA	4IRV	-9.8	Bacterial virulence
2	Human Matrix Metalloproteinase-9 (MMP-9)	1L6J	-9.2	Inflammation, Cancer
3	Human Cyclooxygenase-2 (COX-2)	5KIR	-8.9	Inflammation, Pain
4	Human Topoisomerase II	1ZXM	-8.5	DNA replication, Cancer
5	Human Aldose Reductase	1US0	-8.1	Diabetic complications

Table 2: Pharmacophore-Based Virtual Screening Results

Pharmacophore Model Source	Target Protein	Fit Score	Key Interacting Residues (Hypothetical)
H. pylori CagA complex	H. pylori CagA	0.95	ASP34, LYS87, TYR121
Human MMP-9 complex	Human MMP-9	0.88	HIS226, GLU227, PRO247
Human COX-2 complex	Human COX-2	0.85	ARG120, TYR355, SER530

Methodologies: Experimental Validation

Experimental validation is crucial to confirm the in silico predictions.[15]

In Vitro Binding Assays

These assays directly measure the interaction between the compound and the purified target protein.

SPR is a label-free technique that measures binding events in real-time by detecting changes in the refractive index at a sensor surface.[16][17]

Protocol:

• Immobilization: Covalently immobilize the purified target protein onto a sensor chip.

• Binding Analysis: Flow different concentrations of 1'-O-methyl neochebulinate over the sensor surface.

• Data Acquisition: Monitor the change in resonance units (RU) over time to generate a sensorgram.

• Kinetic Analysis: From the sensorgram, determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

ITC measures the heat change that occurs upon binding of a ligand to a protein, providing a complete thermodynamic profile of the interaction.[1][15]

Protocol:

• Sample Preparation: Prepare the purified target protein in a sample cell and 1'-O-methyl neochebulinate in a syringe, both in the same buffer.

• Titration: Inject small aliquots of the ligand into the protein solution.

• Heat Measurement: Measure the heat released or absorbed after each injection.

• Data Analysis: Plot the heat change against the molar ratio of ligand to protein to determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Cell-Based Target Engagement Assays

These assays confirm that the compound interacts with its target in a cellular environment.

CETSA assesses target engagement by measuring the thermal stabilization of a protein upon ligand binding in intact cells or cell lysates.[18][19]

Protocol:

• Cell Treatment: Treat cells with 1'-O-methyl neochebulinate or a vehicle control.

• Heat Challenge: Heat the treated cells across a range of temperatures.

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Quantification: Quantify the amount of soluble target protein at each temperature using Western blotting or other protein detection methods.

• Melting Curve Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to higher temperatures in the presence of the compound indicates target engagement.

Data Presentation: Hypothetical Experimental Validation Results

The following tables present hypothetical data from the experimental validation phase.

Table 3: Summary of In Vitro Binding Assay Results

Target Protein	Method	Binding Affinity (KD)	Stoichiometry (n)
H. pylori CagA	SPR	5.2 µM	-
H. pylori CagA	ITC	4.8 µM	1.1
Human MMP-9	SPR	12.5 µM	-
Human MMP-9	ITC	10.9 µM	0.9

Table 4: Cellular Thermal Shift Assay (CETSA) Results

Target Protein	Cell Line	Temperature Shift (ΔTm) with 10 µM Compound
H. pylori CagA	AGS (gastric adenocarcinoma) cells infected with H. pylori	+ 3.5 °C
Human MMP-9	HT-29 (colon adenocarcinoma) cells	+ 2.1 °C

Signaling Pathway Visualization

Based on the hypothetical identification of MMP-9 as a target, a simplified diagram of a relevant signaling pathway is presented. Ellagitannins are known to modulate inflammatory pathways.[20]

Figure 2: Potential inhibition of the MMP-9 signaling pathway by 1'-O-methyl neochebulinate.

Conclusion

This technical guide provides a robust and systematic framework for the in silico prediction and experimental validation of the biological targets of 1'-O-methyl neochebulinate. By initiating the investigation with the known activity of its parent compound and employing a combination of computational and experimental techniques, researchers can efficiently identify and characterize the molecular mechanisms underlying the bioactivity of this natural product derivative. The successful application of this workflow will not only elucidate the pharmacological profile of 1'-O-methyl neochebulinate but also pave the way for its potential development as a therapeutic agent.

References

• 1. Isothermal Titration Calorimetry (ITC) [protocols.io]
• 2. Finding New Molecular Targets of Familiar Natural Products Using In Silico Target Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution [en.bio-protocol.org]
• 5. DSpace [scholarbank.nus.edu.sg]
• 6. ReverseDock [reversedock.biologie.uni-freiburg.de]
• 7. rcsb.org [rcsb.org]
• 8. rcsb.org [rcsb.org]
• 9. 4DVZ: Crystal structure of the Helicobacter pylori CagA oncoprotein [ncbi.nlm.nih.gov]
• 10. rcsb.org [rcsb.org]
• 11. Frontiers | ReverseDock: a web server for blind docking of a single ligand to multiple protein targets using AutoDock Vina [frontiersin.org]
• 12. Reverse Docking Service - CD ComputaBio [computabio.com]
• 13. researchgate.net [researchgate.net]
• 14. fiveable.me [fiveable.me]
• 15. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution [bio-protocol.org]
• 16. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 17. criver.com [criver.com]
• 18. benchchem.com [benchchem.com]
• 19. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Limited Literature Available on Neochebulinate Derivatives

A comprehensive review of scientific literature reveals a notable scarcity of research focused on neochebulinate derivatives. While the parent compound, neochebulinic acid, and a few specific esters have been identified, particularly from the fruits of Terminalia chebula, extensive studies on the synthesis, broad biological activities, and mechanisms of action of a wider range of neochebulinate derivatives appear to be limited. This suggests that the exploration of neochebulinate derivatives is a nascent or largely unexplored field of research.

Known Neochebulinate Esters

The primary derivatives found in the literature are simple methyl esters of neochebulinic acid. Information on these compounds is largely limited to their chemical structure and a few reported biological activities.

Table 1: Known Neochebulinate Derivatives and Their Reported Biological Activities

Derivative Name	Chemical Formula	Source	Reported Biological Activity	IC50 Value
Methyl neochebulinate	C42H36O28	Terminalia chebula	Potent antioxidant and anti-inflammatory properties.[1]	Not Reported
1'-O-Methyl neochebulinate	C42H36O28	Terminalia chebula	α-glucosidase inhibitor.[2]	59.5 μM[2]

Synthesis and Experimental Protocols

Signaling Pathways and Mechanistic Studies

Due to the limited research on the biological activities of neochebulinate derivatives, there is a corresponding lack of information on their engagement with specific signaling pathways. The reported α-glucosidase inhibition by 1'-O-methyl neochebulinate suggests a potential role in carbohydrate metabolism, but the broader signaling cascades involved have not been elucidated.[2]

Future Research Directions

The current state of the literature indicates that the field of neochebulinate derivatives is ripe for exploration. Future research could focus on:

• Synthesis of a Library of Derivatives: The development of synthetic methodologies to create a diverse range of neochebulinate derivatives would be a critical first step. This would enable a systematic investigation of their structure-activity relationships.

• Broad Biological Screening: A comprehensive screening of these new derivatives against a wide array of biological targets could uncover novel therapeutic applications.

• Mechanistic Studies: For any identified bioactive derivatives, in-depth studies to elucidate their mechanisms of action and the signaling pathways they modulate would be essential for further development.

References

• 1. Methyl neochebulinate | 1236310-34-1 | LZB31034 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]

1'-O-Methyl Neochebulinate: A Technical Guide to its Natural Sources, Isolation, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Natural Sources of 1'-O-Methyl Neochebulinate

The primary and currently known natural source of 1'-O-methyl neochebulinate is the fruit of Terminalia chebula Retz. (Combretaceae), commonly known as black myrobalan or Haritaki. This plant is a cornerstone of traditional medicine systems, including Ayurveda, and is recognized for its rich and diverse phytochemical profile.

Several studies on the chemical constituents of Terminalia chebula have identified 1'-O-methyl neochebulinate and structurally related compounds. These include neochebulinic acid, chebulagic acid, and various gallotannins and ellagitannins. The presence of these related compounds underscores the complexity of the plant's chemical matrix and the challenges in isolating specific molecules.

While Terminalia chebula is the only confirmed source to date, it is plausible that other species within the Terminalia genus, known for producing a wide array of tannins, may also contain 1'-O-methyl neochebulinate or its derivatives. However, further phytochemical investigations are required to confirm this.

Quantitative Data

A thorough review of the existing scientific literature reveals a notable gap in the quantitative analysis of 1'-O-methyl neochebulinate in its natural source. While numerous studies have quantified the total phenolic and tannin content of Terminalia chebula fruit extracts, specific data on the concentration or yield of 1'-O-methyl neochebulinate remains unpublished. The table below summarizes the general phytochemical composition of Terminalia chebula fruits to provide context, but it is important to note the absence of specific values for the target compound.

Phytochemical Class	General Content in Terminalia chebula Fruit	Reference
Total Phenolic Content	465.77-625.49 mg/100 g
Total Tannin Content	222.45-423.82 mg/100 g
Hydrolyzable Tannins	32-34% of total constituents
Flavonoids	Present
Triterpenoids	Present
1'-O-methyl neochebulinate	Qualitatively identified, but no quantitative data available

Experimental Protocols: Extraction and Isolation

The following is a generalized experimental protocol for the extraction and isolation of 1'-O-methyl neochebulinate from Terminalia chebula fruits. This protocol is a composite based on methods described for the isolation of hydrolyzable tannins and other polyphenols from this plant. Researchers should optimize these steps for their specific laboratory conditions and research goals.

Plant Material Preparation

• Collection and Authentication: Obtain fresh or dried fruits of Terminalia chebula. Ensure proper botanical identification and authentication.

• Drying and Grinding: Shade-dry the fruits to a constant weight. Grind the dried fruits into a coarse powder using a mechanical grinder.

Extraction

• Solvent Selection: A mixture of methanol (B129727) and water (e.g., 80% methanol) is commonly used for the extraction of polar compounds like tannins.

• Extraction Method:

  • Maceration: Soak the powdered plant material in the chosen solvent system at room temperature for 24-48 hours with occasional stirring.

  • Soxhlet Extraction: For a more exhaustive extraction, use a Soxhlet apparatus.

• Filtration and Concentration: Filter the extract to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain a crude extract.

Fractionation

• Liquid-Liquid Partitioning: Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate (B1210297), and n-butanol). Ellagitannins are typically enriched in the ethyl acetate and n-butanol fractions.

• Monitoring: Monitor the fractions using Thin Layer Chromatography (TLC) to identify the fractions containing the target compound or related tannins.

Chromatographic Purification

• Column Chromatography:

  • Stationary Phase: Use silica (B1680970) gel (60-120 mesh) or Sephadex LH-20 for column chromatography. Sephadex LH-20 is particularly effective for separating polyphenolic compounds.

  • Mobile Phase: Elute the column with a gradient of solvents, such as hexane-ethyl acetate followed by ethyl acetate-methanol, to separate the compounds based on their polarity.

• Preparative High-Performance Liquid Chromatography (HPLC): For final purification, use a preparative HPLC system with a C18 column. A gradient of acidified water and methanol or acetonitrile (B52724) is a common mobile phase for the separation of tannins.

• Fraction Collection and Analysis: Collect the fractions and analyze them using analytical HPLC or LC-MS to identify the fraction containing pure 1'-O-methyl neochebulinate.

Structure Elucidation

Confirm the structure of the isolated compound using spectroscopic techniques such as:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR, 2D NMR): To elucidate the detailed chemical structure.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the extraction and isolation of 1'-O-methyl neochebulinate from its natural source.

Caption: Workflow for the isolation of 1'-O-methyl neochebulinate.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the scientific literature detailing the signaling pathways modulated by 1'-O-methyl neochebulinate. The biological activities of many individual compounds from Terminalia chebula are still under investigation. However, crude extracts of Terminalia chebula and some of its isolated tannins have been reported to possess a wide range of pharmacological effects, including antioxidant, anti-inflammatory, and antimicrobial activities. Further research is needed to determine the specific biological functions and mechanisms of action of 1'-O-methyl neochebulinate.

The diagram below illustrates the logical relationship in a typical phytochemical investigation process, from the natural source to the potential for biological activity assessment.

Caption: Logical flow of phytochemical investigation.

Conclusion

1'-O-methyl neochebulinate is a promising, yet understudied, natural product found in Terminalia chebula. This technical guide consolidates the current knowledge on its natural occurrence and provides a framework for its isolation and analysis. The significant lack of quantitative data and detailed studies on its biological activity highlights critical areas for future research. Further investigation into these aspects will be crucial for unlocking the potential of 1'-O-methyl neochebulinate for applications in drug development and scientific research.

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Determination of 1'-O-methyl neochebulinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1'-O-methyl neochebulinate is a hydrolysable tannin found in various medicinal plants, notably in the fruits of Terminalia chebula. As a member of the tannin family, it exhibits a range of biological activities, making it a compound of interest for pharmaceutical and nutraceutical research. Accurate and reliable analytical methods are crucial for the quantification and characterization of 1'-O-methyl neochebulinate in plant extracts and formulated products. These application notes provide detailed protocols for the detection and quantification of 1'-O-methyl neochebulinate using High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and for its structural elucidation using Nuclear Magnetic Resonance (NMR) spectroscopy. The methodologies described are based on established techniques for the analysis of related hydrolysable tannins and can be adapted and optimized for specific research needs.

Data Presentation: Quantitative Analysis

The following tables summarize representative quantitative data for major polyphenolic compounds found in Terminalia chebula, which can serve as a reference for the validation of an analytical method for 1'-O-methyl neochebulinate.

Table 1: Quantitative Analysis of Polyphenols in Terminalia chebula Extracts by HPLC.

Compound	Concentration in 50% Water-Ethanol Extract (μg/mL)[1]
Gallic Acid	24.18 ± 2.92
Corilagin	17.52 ± 1.37
Chebulagic Acid	42.81 ± 0.56
Chebulanin	46.20 ± 1.30
Ellagic Acid	10.75 ± 2.60

Table 2: Method Validation Parameters for HPLC Analysis of Related Phenolic Compounds.

Parameter	Gallic Acid	Ellagic Acid
Linearity Range (mg/L)	1.68 - 100	0.98 - 50
Limit of Detection (LOD) (mg/L)	1.68	0.98
Recovery (%)	91.50 - 105.25	91.50 - 105.25
Precision (RSD %)	< 3	< 3

Data adapted from a validated HPLC method for phenolic compounds derived from hydrolysable tannins[2].

Experimental Protocols

Protocol 1: Sample Preparation from Plant Material

This protocol describes the extraction of 1'-O-methyl neochebulinate and other tannins from dried plant material, such as the fruits of Terminalia chebula.

Materials and Reagents:

• Dried and powdered plant material

• 80% Methanol (B129727) or 70% Acetone (B3395972)

• Vortex mixer

• Centrifuge

• 0.45 µm syringe filters

• Volumetric flasks

Procedure:

• Weigh 500 mg of the dried, powdered plant sample and transfer it to a 50 mL Erlenmeyer flask[3].

• Add 25 mL of 80% methanol[3].

• Heat the mixture under gentle ebullition for 30 minutes or use an ultrasonic bath for 20 minutes at room temperature[3][4].

• Allow the mixture to cool and then centrifuge at 3000 x g for 10 minutes[4].

• Collect the supernatant. To ensure complete extraction, the residue can be re-extracted with another 25 mL of the solvent[3].

• Combine the supernatants and transfer to a 50 mL volumetric flask.

• Make up the volume to 50 mL with the extraction solvent[3].

• Filter the extract through a 0.45 µm syringe filter prior to HPLC or LC-MS analysis.

Workflow for the preparation of plant extracts.

Protocol 2: HPLC-DAD Analysis

This protocol outlines a High-Performance Liquid Chromatography method with a Diode Array Detector (DAD) for the quantification of 1'-O-methyl neochebulinate.

Instrumentation and Conditions:

• HPLC System: Quaternary pump, autosampler, column oven, and DAD detector.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)[2].

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-35 min: 5-30% B

  • 35-40 min: 30-50% B

  • 40-45 min: 50-5% B

  • 45-50 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 280 nm for tannins.

Procedure:

• Prepare a standard stock solution of 1'-O-methyl neochebulinate (if available) or a related standard like chebulagic acid in the mobile phase.

• Create a calibration curve by preparing a series of dilutions from the stock solution.

• Inject the standards and the prepared sample extracts into the HPLC system.

• Identify the peak corresponding to 1'-O-methyl neochebulinate by comparing the retention time with the standard.

• Quantify the amount of 1'-O-methyl neochebulinate in the samples using the calibration curve.

Protocol 3: LC-MS Analysis

This protocol provides a method for the sensitive detection and confirmation of 1'-O-methyl neochebulinate using Liquid Chromatography coupled with Mass Spectrometry.

Instrumentation and Conditions:

• LC System: UPLC or HPLC system.

• Column: C18 column (e.g., 100 x 2.1 mm, 1.7 µm)[5].

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Elution: A suitable gradient to ensure separation, similar to the HPLC method but can be shorter for UPLC systems.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2-5 µL.

• MS System: Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ) Mass Spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Scan Range: m/z 100-1500.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

Procedure:

• Inject the prepared sample extract into the LC-MS system.

• Monitor for the deprotonated molecule [M-H]⁻ of 1'-O-methyl neochebulinate, which has a calculated m/z of 987.13.

• For structural confirmation, perform tandem MS (MS/MS) experiments to observe characteristic fragment ions.

General workflow for HPLC and LC-MS analysis.

Protocol 4: NMR Spectroscopic Analysis

This protocol is for the structural elucidation of isolated 1'-O-methyl neochebulinate using Nuclear Magnetic Resonance (NMR) spectroscopy.

Instrumentation and Sample Preparation:

• NMR Spectrometer: 400 MHz or higher field spectrometer.

• Solvent: Deuterated methanol (CD₃OD) or acetone (acetone-d₆).

• Sample Preparation: Dissolve a purified sample of 1'-O-methyl neochebulinate in the deuterated solvent to a concentration of 5-10 mg/mL.

NMR Experiments:

• ¹H NMR: To determine the number and type of protons.

• ¹³C NMR: To determine the number and type of carbon atoms.

• DEPT (Distortionless Enhancement by Polarization Transfer): To differentiate between CH, CH₂, and CH₃ groups.

• COSY (Correlation Spectroscopy): To identify proton-proton couplings.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, which is crucial for assembling the molecular structure.

Data Analysis:

• Analyze the chemical shifts, coupling constants, and correlations from the 1D and 2D NMR spectra to assign the structure of 1'-O-methyl neochebulinate. The complex structure of hydrolysable tannins often requires a combination of these experiments for full characterization[6].

Concluding Remarks

The protocols provided herein offer a comprehensive framework for the analytical determination of 1'-O-methyl neochebulinate. For routine quantification, HPLC-DAD is a robust and reliable technique. For higher sensitivity and structural confirmation, LC-MS is the method of choice. For complete structural elucidation of the isolated compound, a suite of NMR experiments is indispensable. Researchers should validate these methods according to their specific requirements and the nature of the sample matrix.

References

• 1. Simultaneous quantitative analysis and in vitro anti-arthritic effects of five polyphenols from Terminalia chebula - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. globalsciencebooks.info [globalsciencebooks.info]
• 4. iaea.org [iaea.org]
• 5. Development of rapid UPLC-PDA method for analysis of polyphenols in Terminalia chebula Retz. fruits, method validation and evaluation of anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding the Seasonal Effect of Metabolite Production in Terminalia catappa L. Leaves through a Concatenated MS- and NMR-Based Metabolomics Approach - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC-MS Analysis of 1'-O-methyl neochebulinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1'-O-methyl neochebulinate is a hydrolysable tannin, a class of complex polyphenolic compounds found in various plant species.[1][2][3][4] Hydrolysable tannins are known for their significant biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties, making them of great interest in pharmaceutical research and drug development.[5] The accurate and sensitive quantification of these compounds in complex matrices is crucial for understanding their pharmacokinetic and pharmacodynamic profiles.

This application note details a robust High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) method for the analysis of 1'-O-methyl neochebulinate. The described protocol is designed to provide high sensitivity, selectivity, and accuracy, making it suitable for both qualitative and quantitative studies in various research and development settings.

Experimental Protocols

Sample Preparation

A generic sample preparation protocol for plant-based materials is provided below. This may need to be optimized based on the specific matrix.

• Extraction:

  • Accurately weigh 1 gram of the homogenized and dried plant material.

  • Add 10 mL of 80% methanol (B129727) in water.

  • Sonicate the mixture for 30 minutes in an ultrasonic bath.

  • Centrifuge the sample at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Repeat the extraction process on the pellet with an additional 10 mL of 80% methanol and combine the supernatants.

• Purification (Optional, for complex matrices):

  • The combined supernatant can be further purified using Solid Phase Extraction (SPE) with a C18 cartridge to remove interfering substances.

• Final Sample Preparation:

  • Evaporate the solvent from the supernatant under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 1 mL of the initial mobile phase composition (95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial.

HPLC-MS Instrumentation and Conditions

The following parameters are recommended for the analysis of 1'-O-methyl neochebulinate.

Table 1: HPLC Parameters

Parameter	Value
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 2.7 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 40% B over 20 minutes, then to 95% B over 5 minutes, hold for 5 minutes, then return to 5% B and equilibrate for 5 minutes
Flow Rate	0.3 mL/min
Column Temperature	35 °C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Source	Electrospray Ionization (ESI)
Polarity	Negative
Capillary Voltage	3.5 kV
Cone Voltage	40 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Acquisition Mode	Full Scan (m/z 100-1200) and Tandem MS (MS/MS)

Data Presentation

Table 3: Predicted Quantitative Data for 1'-O-methyl neochebulinate

Analyte	Molecular Formula	Predicted [M-H]⁻ (m/z)	Predicted Retention Time (min)	Key MS/MS Fragments (m/z)
1'-O-methyl neochebulinate	C42H36O28	987.1265	~15-20	817.09 (Loss of a galloyl group), 665.06 (Further fragmentation), 301.03 (Gallic acid)

Note: The predicted retention time and MS/MS fragments are based on the analysis of structurally similar hydrolysable tannins and the known structure of 1'-O-methyl neochebulinate. These values should be confirmed experimentally.

Visualizations

Caption: Experimental workflow for HPLC-MS analysis.

Caption: Logical relationship of the analytical steps.

References

• 1. 1'-O-methyl neochebulinate | C42H36O28 | CID 46894092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl neochebulinate | C42H36O28 | CID 75229632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl neochebulinate | CAS:1236310-34-1 | Manufacturer ChemFaces [chemfaces.com]
• 4. Methyl neochebulinate | CAS:1236310-34-1 | Phenols | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Mass Spectrometry-Based Applications in Tannin Analytics: From Qualitative and Quantitative Analyses to Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1'-O-methyl neochebulinate in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

1'-O-methyl neochebulinate is a bioactive compound isolated from the medicinal plant Terminalia chebula. This plant has a long history of use in traditional medicine for treating a variety of ailments, and modern scientific research has begun to validate its therapeutic potential. Extracts of Terminalia chebula have demonstrated significant anti-inflammatory and apoptosis-inducing properties in preclinical studies. While research on the purified 1'-O-methyl neochebulinate is emerging, the activities of the whole extract provide a strong rationale for investigating the specific effects of this compound in cell-based assays.

These application notes provide a comprehensive guide for the utilization of 1'-O-methyl neochebulinate in cell culture, with a focus on evaluating its anti-inflammatory and pro-apoptotic activities. The protocols outlined below are designed to be adaptable to various cell lines and research questions.

Data Presentation

The following tables summarize the biological activities of Terminalia chebula extracts and related compounds. This data can be used as a reference for designing experiments with 1'-O-methyl neochebulinate, keeping in mind that the potency of the pure compound may differ from the extract.

Table 1: Anti-inflammatory and Antioxidant Activities of Terminalia chebula Extracts and Related Compounds

Compound/Extract	Assay	Cell Line/System	Effective Concentration/IC50	Reference
Hydroalcoholic extract of Terminalia chebula	DPPH radical scavenging	In vitro	IC50: 42.14 µg/mL
70% Ethanol extract of Terminalia chebula	Carrageenan-induced rat paw edema	In vivo	69.96% reduction at 250 mg/kg
Ethanolic extract of Terminalia chebula	Protein denaturation inhibition	In vitro	35.14% inhibition
Ethanolic extract of Terminalia chebula	Proteinase inhibition	In vitro	32.88% inhibition
1-O-methyl chrysophanol	Protein denaturation inhibition	In vitro	IC50: 63.50 µg/mL
Gallic acid from T. chebula	T cell activity suppression	In vitro	IC50: 30 µM
Chebulagic acid from T. chebula	T cell activity suppression	In vitro	IC50: 50 µM

Table 2: Pro-apoptotic Activity of Terminalia chebula Extracts

Extract	Cell Line	Effect	Concentration
Aqueous extract of Terminalia chebula	A549 (Lung cancer)	Induction of apoptosis via mitochondrial pathway	125-1000 µg/mL
Aqueous extract of Terminalia chebula	LLC (Mouse lung cancer)	Antiproliferative activity	125-1000 µg/mL

Experimental Protocols

General Handling and Preparation of 1'-O-methyl neochebulinate

Materials:

• 1'-O-methyl neochebulinate (powder)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

• Sterile, filtered pipette tips

Protocol:

• Reconstitution: Prepare a stock solution of 1'-O-methyl neochebulinate by dissolving it in DMSO. A stock concentration of 10-20 mM is recommended. For example, to prepare a 10 mM stock solution of a compound with a molecular weight of 500 g/mol , dissolve 5 mg in 1 mL of DMSO.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the desired final concentrations using sterile cell culture medium. Ensure the final concentration of DMSO in the cell culture does not exceed 0.1% (v/v), as higher concentrations can be toxic to cells. A vehicle control (medium with the same final concentration of DMSO) should always be included in experiments.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is essential to determine the cytotoxic potential of 1'-O-methyl neochebulinate and to establish a suitable concentration range for subsequent functional assays.

Materials:

• 96-well cell culture plates

• Cells of interest (e.g., RAW 264.7 macrophages for inflammation studies, or a cancer cell line like MCF-7 for apoptosis studies)

• Complete cell culture medium

• 1'-O-methyl neochebulinate working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment: After 24 hours, remove the medium and add 100 µL of fresh medium containing various concentrations of 1'-O-methyl neochebulinate (e.g., a serial dilution from 0.1 µM to 100 µM). Include a vehicle control (DMSO) and a positive control for cytotoxicity if available.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: After the incubation with MTT, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the concentration of 1'-O-methyl neochebulinate to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Assessment of Anti-inflammatory Activity

Materials:

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Griess Reagent System

• 96-well plates

• Complete cell culture medium

• 1'-O-methyl neochebulinate working solutions

Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere. Pre-treat the cells with various non-toxic concentrations of 1'-O-methyl neochebulinate (determined from the MTT assay) for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a negative control (no LPS) and a vehicle control.

• Nitrite (B80452) Measurement: After 24 hours, collect 50 µL of the cell culture supernatant from each well.

• Griess Assay: Add 50 µL of Sulfanilamide solution to each supernatant sample and incubate for 5-10 minutes at room temperature, protected from light. Then, add 50 µL of NED solution and incubate for another 5-10 minutes.

• Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration based on a standard curve generated with sodium nitrite. A decrease in nitrite production in the presence of 1'-O-methyl neochebulinate indicates anti-inflammatory activity.

Materials:

• 6-well cell culture plates

• RAW 264.7 macrophage cells

• LPS

• 1'-O-methyl neochebulinate working solutions

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with 1'-O-methyl neochebulinate and then stimulate with LPS as described in the NO assay.

• Cell Lysis: After a shorter incubation time (e.g., 30-60 minutes for p65 phosphorylation), wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Western Blotting: Perform SDS-PAGE to separate the proteins, transfer them to a PVDF membrane, block the membrane, and then probe with the appropriate primary and secondary antibodies.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin). A decrease in the phosphorylation of p65 or an inhibition of IκBα degradation would indicate an inhibitory effect on the NF-κB pathway.

Assessment of Apoptosis

Materials:

• Cancer cell line of interest (e.g., MCF-7)

• 96-well plates

• 1'-O-methyl neochebulinate working solutions

• Caspase-3 colorimetric or fluorometric assay kit

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with various concentrations of 1'-O-methyl neochebulinate for a specified time (e.g., 24 hours).

• Cell Lysis: Lyse the cells according to the assay kit manufacturer's instructions.

• Caspase-3 Assay: Add the caspase-3 substrate to the cell lysates and incubate as recommended by the manufacturer.

• Measurement: Measure the absorbance or fluorescence using a microplate reader.

• Data Analysis: Calculate the fold-increase in caspase-3 activity compared to the vehicle-treated control. An increase in caspase-3 activity is indicative of apoptosis induction.

Materials:

• 6-well cell culture plates

• Cancer cell line of interest

• 1'-O-methyl neochebulinate working solutions

• Western blot reagents (as described in section 3.2)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved PARP, anti-β-actin)

Protocol:

• Cell Treatment and Lysis: Treat cells with 1'-O-methyl neochebulinate and prepare cell lysates as previously described.

• Western Blotting: Perform Western blotting to detect the expression levels of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, as well as cleaved PARP, a marker of apoptosis execution.

• Data Analysis: Quantify the band intensities and determine the Bax/Bcl-2 ratio. An increase in this ratio and the presence of cleaved PARP are indicators of apoptosis.

Mandatory Visualizations

Application Notes and Protocols for 1'-O-methyl neochebulinate in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

1'-O-methyl neochebulinate is a novel natural product with potential therapeutic applications. These application notes provide detailed protocols for evaluating its biological activity in vitro, focusing on its potential antioxidant and anti-inflammatory properties. The following sections offer step-by-step methodologies for key assays, data presentation guidelines, and visualizations of experimental workflows and relevant signaling pathways.

Section 1: In Vitro Antioxidant Activity Assessment

Antioxidant assays are crucial for determining the capacity of a compound to neutralize free radicals, which are implicated in various pathological conditions.[1][2]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a popular and sensitive method to determine the antioxidant potential of natural products.[3] It measures the ability of the test compound to donate an electron to the stable DPPH free radical, thus neutralizing it.[3]

Experimental Protocol

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). Store in a dark, cool place.

  • Prepare stock solutions of 1'-O-methyl neochebulinate in a suitable solvent (e.g., DMSO or methanol) at various concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Prepare a stock solution of a standard antioxidant, such as Ascorbic Acid or Quercetin, for comparison.[4]

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compound and standard.

  • The control well should contain 100 µL of the DPPH solution and 100 µL of the solvent.

  • The blank well should contain 100 µL of methanol and 100 µL of the solvent.

  • Incubate the plate in the dark at room temperature for 30 minutes.[1]

• Data Analysis:

  • Measure the absorbance of the solutions at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[4]

  • The IC50 value (the concentration of the compound that inhibits 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

Hypothetical Data Presentation

Compound	IC50 (µg/mL)
1'-O-methyl neochebulinate	45.8
Ascorbic Acid (Standard)	12.3

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of a compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[1]

Experimental Protocol

• Preparation of Reagents:

  • FRAP Reagent: Prepare fresh by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

  • Prepare stock solutions of 1'-O-methyl neochebulinate and a standard (e.g., Ascorbic Acid) at various concentrations.

• Assay Procedure:

  • Warm the FRAP reagent to 37°C.

  • Add 180 µL of the FRAP reagent to 20 µL of the test compound, standard, or blank (solvent).

  • Incubate at 37°C for 4 minutes.

• Data Analysis:

  • Measure the absorbance at 593 nm.

  • A standard curve is generated using a known antioxidant (e.g., FeSO₄·7H₂O). The antioxidant capacity of the sample is expressed as µM Fe (II) equivalents.

Hypothetical Data Presentation

Compound	FRAP Value (µM Fe(II)/mg)
1'-O-methyl neochebulinate	180.5
Ascorbic Acid (Standard)	450.2

Experimental Workflow for Antioxidant Assays

Caption: Workflow for in vitro antioxidant assays.

Section 2: In Vitro Anti-inflammatory Activity Assessment

Chronic inflammation is a key factor in many diseases. In vitro anti-inflammatory assays help in the preliminary screening of compounds that can mitigate inflammatory responses.[4][5]

Inhibition of Protein Denaturation Assay

Denaturation of proteins is a well-documented cause of inflammation.[6] This assay evaluates the ability of a compound to inhibit the heat-induced denaturation of proteins, such as bovine serum albumin (BSA) or egg albumin.[4]

Experimental Protocol

• Preparation of Reagents:

  • Prepare a 1% aqueous solution of Bovine Serum Albumin (BSA).

  • Prepare stock solutions of 1'-O-methyl neochebulinate in a suitable solvent at various concentrations (e.g., 50, 100, 200, 400, 800 µg/mL).

  • Prepare a stock solution of a standard anti-inflammatory drug, such as Diclofenac sodium, for comparison.[4]

• Assay Procedure:

  • The reaction mixture consists of 0.5 mL of the test compound or standard at different concentrations and 0.5 mL of the 1% BSA solution.

  • The control consists of 0.5 mL of distilled water and 0.5 mL of the 1% BSA solution.

  • Adjust the pH of all solutions to 6.3.

  • Incubate the samples at 37°C for 20 minutes, followed by heating at 72°C for 5 minutes.

  • After cooling, add 2.5 mL of phosphate (B84403) buffer (pH 6.3).

• Data Analysis:

  • Measure the absorbance at 660 nm.

  • The percentage of inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Determine the IC50 value.

Hypothetical Data Presentation

Compound	IC50 (µg/mL)
1'-O-methyl neochebulinate	150.2
Diclofenac Sodium (Standard)	75.5

Lipoxygenase (LOX) Inhibition Assay

Lipoxygenases are enzymes involved in the biosynthesis of leukotrienes, which are inflammatory mediators.[7] Inhibition of these enzymes is a target for anti-inflammatory drugs.

Experimental Protocol

• Preparation of Reagents:

  • Prepare a solution of lipoxygenase enzyme in a suitable buffer (e.g., borate (B1201080) buffer, pH 9.0).

  • Prepare a substrate solution of linoleic acid in the same buffer.

  • Prepare stock solutions of 1'-O-methyl neochebulinate and a standard inhibitor (e.g., Indomethacin) at various concentrations.[4]

• Assay Procedure:

  • Pre-incubate the enzyme with the test compound or standard for 5 minutes at room temperature.

  • Initiate the reaction by adding the linoleic acid substrate.

  • Monitor the formation of the product (hydroperoxides) by measuring the increase in absorbance at 234 nm over time.

• Data Analysis:

  • Calculate the rate of reaction from the linear portion of the absorbance curve.

  • The percentage of inhibition is calculated as: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] x 100

  • Determine the IC50 value.

Hypothetical Data Presentation

Compound	IC50 (µM)
1'-O-methyl neochebulinate	25.6
Indomethacin (Standard)	8.2

Potential Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of the LOX pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. ijcrt.org [ijcrt.org]
• 6. In vitro assays to investigate the anti-inflammatory activity of herbal extracts [wisdomlib.org]
• 7. Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products [mdpi.com]

Application Notes and Protocols for Investigating 1'-O-methyl neochebulinate

Introduction:

1'-O-methyl neochebulinate is a derivative of neochebulinate, an ellagitannin found in the fruits of Terminalia chebula. While specific biological activities of 1'-O-methyl neochebulinate are not extensively documented, extracts from Terminalia chebula and related ellagitannins have demonstrated significant anti-inflammatory, antioxidant, and anticancer properties.[1][2][3][4][5][6][7] These activities are often attributed to the modulation of key signaling pathways, including NF-κB and MAPK in inflammation, and pathways leading to cell cycle arrest and apoptosis in cancer.[8][9][10][11][12] The following application notes and protocols provide a comprehensive experimental design to investigate the potential therapeutic effects of 1'-O-methyl neochebulinate.

I. Anti-inflammatory Activity

Application Note:

This section outlines protocols to assess the anti-inflammatory potential of 1'-O-methyl neochebulinate. The primary hypothesis is that the compound will mitigate inflammatory responses by inhibiting key inflammatory mediators and signaling pathways. Experiments are designed to be conducted in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7), a standard model for in vitro inflammation studies.

Experimental Protocols:

1. Cell Culture and Treatment:

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol:

  • Seed RAW 264.7 cells in appropriate culture plates and allow them to adhere overnight.

  • Pre-treat cells with varying concentrations of 1'-O-methyl neochebulinate (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for the desired time, depending on the assay (e.g., 24 hours for nitric oxide and cytokine measurements).

2. Nitric Oxide (NO) Production Assay (Griess Assay):

• Principle: Measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Procedure:

  • After 24 hours of LPS stimulation, collect 100 µL of cell culture supernatant.

  • Add 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify nitrite concentration using a sodium nitrite standard curve.

3. Pro-inflammatory Cytokine Measurement (ELISA):

• Principle: Quantifies the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the cell culture supernatant using an enzyme-linked immunosorbent assay.

• Procedure:

  • Collect cell culture supernatants after 24 hours of LPS stimulation.

  • Perform ELISA for TNF-α and IL-6 according to the manufacturer's instructions (commercial kits are readily available).

  • Measure absorbance and calculate cytokine concentrations based on standard curves.

4. Western Blot Analysis for NF-κB and MAPK Signaling Pathways:

• Principle: Determines the protein expression levels of key components of the NF-κB and MAPK signaling pathways.

• Procedure:

  • Lyse the cells after the appropriate treatment and stimulation times.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against p-p65, p65, p-IκBα, IκBα, p-p38, p38, p-ERK, ERK, p-JNK, JNK, and a loading control (e.g., β-actin or GAPDH).

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities using densitometry software.

Data Presentation:

Table 1: Effect of 1'-O-methyl neochebulinate on Inflammatory Mediators

Treatment	Concentration (µM)	NO Production (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	-
LPS (1 µg/mL)	-
1'-O-methyl neochebulinate + LPS	1
	5
	10
	25
	50

| Positive Control (e.g., Dexamethasone) | 10 | | | |

Visualization:

Caption: Proposed anti-inflammatory signaling pathway of 1'-O-methyl neochebulinate.

II. Antioxidant Activity

Application Note:

This section details protocols to evaluate the antioxidant capacity of 1'-O-methyl neochebulinate. The hypothesis is that the compound can scavenge free radicals directly and/or upregulate endogenous antioxidant defenses. Both cell-free and cell-based assays are included to provide a comprehensive assessment.

Experimental Protocols:

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay (Cell-free):

• Principle: Measures the ability of the compound to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow.

• Procedure:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Add various concentrations of 1'-O-methyl neochebulinate (e.g., 10-500 µg/mL) to the DPPH solution.

  • Incubate for 30 minutes in the dark at room temperature.

  • Measure the absorbance at 517 nm.

  • Ascorbic acid or Trolox can be used as a positive control.

  • Calculate the scavenging activity using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] * 100.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay (Cell-free):

• Principle: Measures the ability of the compound to scavenge the pre-formed ABTS radical cation.

• Procedure:

  • Generate the ABTS radical cation by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS radical solution with ethanol (B145695) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add various concentrations of 1'-O-methyl neochebulinate to the diluted ABTS solution.

  • After 6 minutes, measure the absorbance at 734 nm.

  • Use Ascorbic acid or Trolox as a positive control.

  • Calculate the scavenging activity as described for the DPPH assay.

3. Cellular Reactive Oxygen Species (ROS) Assay:

• Cell Line: Human keratinocyte cells (HaCaT) or other suitable cell lines.

• Principle: Uses the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA) to measure intracellular ROS levels.

• Procedure:

  • Seed cells in a black, clear-bottom 96-well plate.

  • Pre-treat cells with 1'-O-methyl neochebulinate for 1 hour.

  • Induce oxidative stress with H2O2 (e.g., 500 µM) for 1 hour.

  • Wash the cells and incubate with 10 µM DCFH-DA for 30 minutes.

  • Measure fluorescence intensity (excitation 485 nm, emission 535 nm).

Data Presentation:

Table 2: Antioxidant Activity of 1'-O-methyl neochebulinate

Assay	Concentration (µg/mL)	Scavenging Activity (%) / ROS Reduction (%)	IC50 (µg/mL)
DPPH	10
	50
	100
	250
	500
ABTS	10
	50
	100
	250
	500
Cellular ROS	1
	5
	10
	25

| | 50 | | |

Visualization:

Caption: Experimental workflow for assessing antioxidant activity.

III. Anticancer Activity

Application Note:

This section provides protocols to investigate the potential anticancer effects of 1'-O-methyl neochebulinate. The hypothesis is that the compound can inhibit cancer cell proliferation and induce apoptosis. A panel of human cancer cell lines should be used to assess the breadth of its activity.

Experimental Protocols:

1. Cell Viability Assay (MTT Assay):

• Principle: Measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, HCT116 colon cancer) and a non-cancerous cell line (e.g., MCF-10A) for cytotoxicity comparison.

• Procedure:

  • Seed cells in a 96-well plate.

  • Treat with various concentrations of 1'-O-methyl neochebulinate for 24, 48, and 72 hours.

  • Add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and dissolve the formazan (B1609692) crystals in DMSO.

  • Measure the absorbance at 570 nm.

  • Calculate cell viability as a percentage of the untreated control.

2. Cell Cycle Analysis (Flow Cytometry):

• Principle: Determines the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

• Procedure:

  • Treat cells with 1'-O-methyl neochebulinate for 24 or 48 hours.

  • Harvest and fix the cells in cold 70% ethanol.

  • Wash the cells and stain with propidium (B1200493) iodide (PI) solution containing RNase A.

  • Analyze the cell cycle distribution by flow cytometry.

3. Apoptosis Assay (Annexin V/PI Staining):

• Principle: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

• Procedure:

  • Treat cells with 1'-O-methyl neochebulinate for 24 or 48 hours.

  • Harvest the cells and resuspend them in Annexin V binding buffer.

  • Stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Analyze the cells by flow cytometry.

4. Western Blot Analysis for Apoptosis-Related Proteins:

• Principle: Examines the expression of key proteins involved in the apoptotic pathway.

• Procedure:

  • Perform Western blotting as described in the anti-inflammatory section.

  • Use primary antibodies against Bax, Bcl-2, cleaved caspase-3, caspase-3, cleaved PARP, and PARP.

  • Analyze protein expression levels to determine the apoptotic mechanism.

Data Presentation:

Table 3: Anticancer Activity of 1'-O-methyl neochebulinate

Cell Line	Assay	Concentration (µM)	Result (% of Control)	IC50 (µM)
MCF-7	MTT (48h)	1
		10
		50
		100
A549	MTT (48h)	1
		10
		50
		100
HCT116	MTT (48h)	1
		10
		50

| | | 100 | | |

Visualization:

Caption: Proposed anticancer mechanisms of 1'-O-methyl neochebulinate.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Anti-inflammatory, anti-lipid peroxidative, antioxidant and membrane stabilizing activities of hydroalcoholic extract of Terminalia chebula fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Terminalia chebula possesses in vitro anticancer potential - Indian J Pharm Pharmacol [ijpp.org.in]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Anti-inflammatory activity of constituents isolated from Terminalia chebula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent anti-inflammatory Terminalia chebula fruit showed in vitro anticancer activity on lung and breast carcinoma cells through the regulation of Bax/Bcl-2 and caspase-cascade pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. juniperpublishers.com [juniperpublishers.com]
• 9. Ellagitannins, promising pharmacological agents for the treatment of cancer stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pomegranate Ellagitannins - Herbal Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Application Notes and Protocols: 1'-O-methyl neochebulinate as a Molecular Probe

Note to the user: The requested information on "1'-O-methyl neochebulinate" as a molecular probe could not be found in the available resources. It is possible that this is a novel or highly specific compound with limited publicly available data, or that the name provided may be incorrect.

The following information is based on related concepts in molecular probing and methylation studies and is provided for illustrative purposes. Should more specific information on "1'-O-methyl neochebulinate" become available, these protocols and notes can be adapted accordingly.

General Principles of Methylated Compounds as Molecular Probes

Methylated molecules are often employed as probes in various biological assays, particularly in the study of enzymes that recognize, bind, or modify methylated substrates. Their utility stems from the specific interactions that the methyl group can mediate, influencing binding affinity, enzymatic activity, and downstream signaling pathways.

A key application for such probes is in the study of methyltransferases and demethylases, enzymes that play crucial roles in epigenetic regulation and cellular signaling. Probes can be designed to be enzyme substrates, inhibitors, or affinity labels, allowing researchers to investigate enzyme kinetics, screen for inhibitors, and identify binding partners.

Hypothetical Applications of a Novel Methylated Probe

Assuming "1'-O-methyl neochebulinate" is a novel molecular probe, its potential applications could include:

• Target Identification and Validation: Identifying the specific cellular proteins that bind to this molecule.

• Enzyme Activity Assays: Serving as a substrate or inhibitor in assays for methyltransferases or other enzymes.

• Cellular Imaging: If conjugated with a fluorescent tag, it could be used to visualize its localization within cells.

• Drug Discovery: Acting as a lead compound or a tool for screening for new therapeutic agents that modulate its target's activity.

Experimental Protocols

Below are generalized protocols that could be adapted for use with a novel molecular probe like "1'-O-methyl neochebulinate."

Protocol 1: In Vitro Enzyme Inhibition Assay

This protocol describes a general method for assessing the inhibitory potential of a compound against a putative target enzyme.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 1'-O-methyl neochebulinate against a specific methyltransferase.

Materials:

• Purified recombinant methyltransferase

• Substrate peptide or small molecule

• S-adenosyl-L-[methyl-3H]methionine (Radiolabeled cofactor)

• 1'-O-methyl neochebulinate

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10 mM DTT, 5 mM EDTA)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare a series of dilutions of 1'-O-methyl neochebulinate in the assay buffer.

• In a microcentrifuge tube, combine the assay buffer, the substrate, and the radiolabeled cofactor.

• Add the diluted 1'-O-methyl neochebulinate or vehicle control to the respective tubes.

• Initiate the reaction by adding the purified methyltransferase.

• Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction by adding a quenching solution (e.g., 10% trichloroacetic acid).

• Spot the reaction mixture onto a filter paper and wash to remove unincorporated radiolabel.

• Place the filter paper in a scintillation vial with a scintillation cocktail.

• Measure the radioactivity using a scintillation counter.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

This protocol can be used to verify the direct binding of a compound to its target protein in a cellular context.

Objective: To demonstrate target engagement of 1'-O-methyl neochebulinate with its putative cellular target.

Materials:

• Cultured cells expressing the target protein

• 1'-O-methyl neochebulinate

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Antibody against the target protein

• SDS-PAGE and Western blotting reagents

Procedure:

• Treat cultured cells with either 1'-O-methyl neochebulinate or a vehicle control for a specified time.

• Harvest and wash the cells with PBS.

• Resuspend the cell pellets in PBS and divide them into aliquots.

• Heat the aliquots at a range of different temperatures for a short period (e.g., 3 minutes).

• Lyse the cells by freeze-thawing or with a lysis buffer.

• Centrifuge the lysates to separate the soluble fraction (containing unbound, stable protein) from the precipitated fraction (containing denatured protein).

• Analyze the soluble fractions by SDS-PAGE and Western blotting using an antibody specific to the target protein.

• Quantify the band intensities to determine the amount of soluble target protein at each temperature.

• A shift in the melting curve of the target protein in the presence of 1'-O-methyl neochebulinate indicates direct binding.

Data Presentation

Quantitative data from the experiments described above should be summarized in clear and concise tables.

Table 1: In Vitro Enzyme Inhibition Data

Compound	Target Enzyme	IC50 (µM)
1'-O-methyl neochebulinate	Methyltransferase X	Value
Control Inhibitor	Methyltransferase X	Value

Table 2: Cellular Thermal Shift Assay Data

Compound	Target Protein	Tagg (°C) - Vehicle	Tagg (°C) - Compound	ΔTagg (°C)
1'-O-methyl neochebulinate	Protein Y	Value	Value	Value

Visualizations

Diagrams created using Graphviz can illustrate experimental workflows and signaling pathways.

Application Notes and Protocols for Ellagitannin Compounds in Cancer Research

Disclaimer: To date, specific research on the anti-cancer applications of 1'-O-methyl neochebulinate is not publicly available. The following application notes and protocols are based on published research for the closely related and parent compounds, primarily Chebulinic Acid and extracts from Terminalia chebula , which are rich in ellagitannins. These compounds have demonstrated significant potential in cancer research, and the methodologies described can serve as a foundational guide for investigating novel derivatives like 1'-O-methyl neochebulinate.

Application Notes

Introduction

Chebulinic acid, a prominent ellagitannin found in the fruit of Terminalia chebula, has garnered attention in oncological research for its multifaceted anti-tumor properties. It is considered a critical bioactive component responsible for the anti-cancer effects of traditional herbal formulations like Triphala[1][2]. Research suggests that chebulinic acid and related compounds from Terminalia chebula exert their effects through the induction of apoptosis, inhibition of cancer cell proliferation, and prevention of migration[1][2]. These effects are linked to the modulation of key signaling pathways, including the PI3K/AKT and MAPK/ERK pathways[1][2]. The potent anti-inflammatory and antioxidant activities of these compounds also contribute to their anti-cancer potential[3][4].

Potential Anti-Cancer Applications:

• Induction of Apoptosis: Chebulinic acid has been shown to induce programmed cell death in cancer cells. This is a crucial mechanism for eliminating malignant cells.

• Anti-Proliferative Activity: The compound can inhibit the growth and division of cancer cells, a fundamental aspect of cancer treatment[1][2].

• Anti-Metastatic Effects: By inhibiting cell migration, chebulinic acid may play a role in preventing the spread of cancer to other parts of the body[1].

• Modulation of Signaling Pathways: Its ability to interfere with critical cancer-related signaling pathways like PI3K/AKT and MAPK/ERK makes it a promising candidate for targeted therapy research[1][2].

• Chemosensitization: While not explicitly detailed for chebulinic acid in the provided context, many natural compounds are explored for their potential to enhance the efficacy of conventional chemotherapy drugs.

Data Summary

The following table summarizes the quantitative data on the anti-proliferative activity of chebulinic acid and related extracts on various cancer cell lines.

Compound/Extract	Cell Line	Assay	IC50 Value	Reference
Chebulinic Acid	HT-29 (Colon Adenocarcinoma)	MTT Assay	41.2% inhibition at 200 µg/ml	[5]
Chebulinic Acid	Various Colorectal Carcinoma Cell Lines	Not Specified	More effective than chebulagic acid	[1][2]
Terminalia chebula Methanolic Extract	A549 (Lung Carcinoma)	Cytotoxicity Assay	359.06 ± 20.04 µg/ml	[3]
Terminalia chebula Methanolic Extract	MCF-7 (Breast Carcinoma)	Cytotoxicity Assay	61.02 ± 5.55 µg/ml	[3]
Terminalia chebula Ethanolic Extract	MCF-7 (Breast Carcinoma)	MTT Assay	IC50 of 250 µg/mL	[6]

Experimental Protocols

1. Cell Proliferation Assay (MTT Assay)

This protocol is adapted from studies evaluating the anti-proliferative effects of Terminalia chebula extracts[5][7].

• Objective: To determine the cytotoxic effect of a compound on cancer cells and calculate the IC50 value.

• Materials:

  • Cancer cell line of interest (e.g., MCF-7, HT-29)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • Test compound (e.g., Chebulinic Acid) dissolved in a suitable solvent (e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

  • Prepare serial dilutions of the test compound in a complete culture medium.

  • Remove the old medium from the wells and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with the solvent used to dissolve the compound) and a blank (medium only).

  • Incubate the plate for 24-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan (B1609692) crystals are formed.

  • Carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

2. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is based on the methodology used to assess apoptosis induced by Terminalia chebula extracts[3].

• Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with the test compound.

• Materials:

  • Cancer cell line

  • 6-well plates

  • Test compound

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with the test compound at the desired concentration for the specified time.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

Visualizations

References

• 1. Chebulinic acid derived from triphala is a promising antitumour agent in human colorectal carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chebulinic acid derived from triphala is a promising antitumour agent in human colorectal carcinoma cell lines | springermedizin.de [springermedizin.de]
• 3. Potent anti-inflammatory Terminalia chebula fruit showed in vitro anticancer activity on lung and breast carcinoma cells through the regulation of Bax/Bcl-2 and caspase-cascade pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Terminalia chebula possesses in vitro anticancer potential - Indian J Pharm Pharmacol [ijpp.org.in]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1'-O-methyl neochebulinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1'-O-methyl neochebulinate synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 1'-O-methyl neochebulinate, focusing on the critical 1'-O-methylation step of neochebulic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to no conversion of neochebulic acid	1. Inactive catalyst: The acid catalyst (e.g., HCl, H₂SO₄, or a solid acid catalyst) may be old, hydrated, or of insufficient concentration. 2. Insufficient reaction time or temperature: The reaction may not have reached equilibrium. 3. Poor solubility of neochebulic acid: The starting material may not be fully dissolved in the methanol (B129727), limiting its availability for reaction.	1. Use a fresh, anhydrous acid catalyst. For Fischer-Helferich glycosylation, methanolic HCl is commonly used.[1][2] 2. Increase the reaction time and/or temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). Microwave-assisted heating can sometimes accelerate the reaction.[3] 3. Add a co-solvent like anhydrous Dichloromethane (B109758) (DCM) or Tetrahydrofuran (THF) to improve solubility. Ensure all reagents and solvents are strictly anhydrous.
Formation of multiple methylated products	1. Non-selective methylation: Other hydroxyl groups on the neochebulic acid molecule are being methylated in addition to the desired 1'-O-position. 2. Harsh reaction conditions: High temperatures or prolonged reaction times can lead to less selective reactions.	1. The Fischer-Helferich glycosylation method is generally selective for the anomeric hydroxyl group of unprotected sugars.[2][4][5] However, with a complex molecule like neochebulic acid, some side reactions might occur. Consider using a milder acid catalyst or lower temperatures. 2. Optimize the reaction conditions by starting with a lower temperature and gradually increasing it while monitoring for the desired product formation.
Product degradation	1. Strongly acidic conditions: The ester linkages in neochebulinate are susceptible to hydrolysis under strongly acidic conditions. 2. High temperatures: Prolonged exposure to high temperatures can lead to the decomposition of the desired product.	1. Use a milder acid catalyst or a heterogeneous acid catalyst that can be easily removed after the reaction.[3] 2. Use the lowest effective temperature and monitor the reaction closely to avoid prolonged heating after completion.
Difficult purification	1. Co-elution of anomers: The α and β anomers of the 1'-O-methyl neochebulinate may be difficult to separate.[6] 2. Presence of multiple byproducts: Side reactions can lead to a complex mixture that is challenging to purify.	1. Utilize a high-resolution chromatography technique. Reversed-phase HPLC with a suitable solvent system (e.g., acetonitrile/water gradient) is often effective for separating protected carbohydrate derivatives.[6] Amino-bonded silica (B1680970) columns in HILIC mode can also be used for separating underivatized glycosides.[7] 2. Optimize the reaction to minimize byproduct formation. If byproducts are unavoidable, consider a multi-step purification process, potentially involving different chromatography modes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the synthesis of 1'-O-methyl neochebulinate?

A1: The recommended starting material is purified neochebulic acid. The purity of the starting material is crucial for achieving a good yield and simplifying the purification of the final product.

Q2: Which method is most suitable for the selective 1'-O-methylation of neochebulic acid?

A2: The Fischer-Helferich glycosylation is a classical and effective method for the selective methylation of the anomeric hydroxyl group (1'-OH) of unprotected sugars in the presence of an alcohol and an acid catalyst.[1][2][4][5] This method is advantageous as it often does not require protecting groups, which simplifies the overall synthetic route.

Q3: What are the typical reaction conditions for the Fischer-Helferich 1'-O-methylation of neochebulic acid?

• Reactant: Neochebulic acid

• Solvent and Reagent: Anhydrous methanol

• Catalyst: Anhydrous hydrogen chloride (HCl) in methanol (typically 0.5-5% w/v) or a solid acid catalyst like Amberlyst-15.[3]

• Temperature: Room temperature to reflux (around 65°C).

• Reaction Time: 2 to 24 hours, monitored by TLC.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by Thin Layer Chromatography (TLC). A suitable solvent system would need to be developed to distinguish between the more polar neochebulic acid and the slightly less polar 1'-O-methyl neochebulinate. Staining with a general reagent like ceric ammonium (B1175870) molybdate (B1676688) (CAM) or potassium permanganate (B83412) should allow for visualization.

Q5: What are the expected byproducts of the 1'-O-methylation reaction?

A5: The Fischer glycosylation is an equilibrium process and can result in a mixture of anomers (α and β) and potentially some furanose forms, although pyranose forms are generally more stable and favored under thermodynamic control (longer reaction times).[2] With a complex molecule like neochebulinate, there is also a risk of methylation at other hydroxyl groups or hydrolysis of ester bonds if the conditions are too harsh.

Q6: What is the best method for purifying the final product, 1'-O-methyl neochebulinate?

A6: Purification of the crude product is typically achieved by column chromatography.[8] Given the polar nature of the molecule, normal-phase chromatography on silica gel with a polar solvent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate (B1210297) in hexane) could be effective. Alternatively, reversed-phase chromatography on C18 silica is a powerful technique for purifying carbohydrate-based compounds.[6][9]

Q7: Are there any enzymatic methods available for the 1'-O-methylation?

A7: Enzymatic methylation offers high regioselectivity under mild conditions.[10][11][12][13] While specific enzymes for the 1'-O-methylation of neochebulinate have not been reported, exploring O-methyltransferases (OMTs) could be a viable research direction for a more selective and potentially higher-yielding synthesis. This approach would likely require significant screening and optimization efforts.

Experimental Protocols

Protocol 1: Synthesis of 1'-O-methyl neochebulinate via Fischer-Helferich Glycosylation

• Preparation: Ensure all glassware is thoroughly dried. Use anhydrous methanol and prepare a fresh solution of methanolic HCl (e.g., by bubbling dry HCl gas through anhydrous methanol or by careful addition of acetyl chloride to anhydrous methanol).

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve purified neochebulic acid in anhydrous methanol.

• Catalyst Addition: To the stirred solution, add the methanolic HCl catalyst dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and neutralize the acid with a solid base like sodium bicarbonate or an ion-exchange resin (e.g., Amberlite IRA-67).

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate eluent system.

Visualizations

References

• 1. Fischer-Helferich-Glykosylierung – Wikipedia [de.wikipedia.org]
• 2. Fischer glycosidation - Wikipedia [en.wikipedia.org]
• 3. Methyl glycosides via Fischer glycosylation: translation from batch microwave to continuous flow processing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fischer–Helferich glycosidation mechanism of glucose to methyl glycosides over Al-based catalysts in alcoholic media - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Fischer–Helferich glycosidation mechanism of glucose to methyl glycosides over Al-based catalysts in alcoholic media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. teledynelabs.com [teledynelabs.com]
• 10. Enzymatic synthesis of polyphenol glycosides catalyzed by transglycosylation reaction of cyclodextrin glucanotransferase derived from Trichoderma viride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.rug.nl [research.rug.nl]
• 12. mdpi.com [mdpi.com]
• 13. Enzymatic Biosynthesis of Simple Phenolic Glycosides as Potential Anti-Melanogenic Antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

1'-O-methyl neochebulinate stability and storage conditions

This technical support center provides guidance on the stability and storage of 1'-O-methyl neochebulinate, a hydrolyzable tannin. The information is targeted towards researchers, scientists, and drug development professionals to ensure the integrity of the compound throughout experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 1'-O-methyl neochebulinate and why is its stability important?

A1: 1'-O-methyl neochebulinate is a bioactive compound belonging to the class of hydrolyzable tannins, found in plants such as Terminalia chebula. Its stability is crucial for obtaining accurate and reproducible experimental results, as degradation can lead to a loss of biological activity and the formation of confounding byproducts.

Q2: What are the primary factors that affect the stability of 1'-O-methyl neochebulinate?

A2: Based on studies of related hydrolyzable tannins, the primary factors affecting stability are pH, temperature, light, and the solvent used for storage and experiments.[1][2][3][4][5]

Q3: What are the recommended storage conditions for solid 1'-O-methyl neochebulinate?

A3: Solid 1'-O-methyl neochebulinate should be stored in a cool, dark, and dry place. For long-term storage, refrigeration at 4°C or freezing at -20°C in a tightly sealed container is recommended to minimize degradation from moisture, light, and temperature fluctuations. One supplier of the closely related chebulinic acid recommends storage at -20°C for a stability of ≥ 4 years.[6]

Q4: How should I prepare and store solutions of 1'-O-methyl neochebulinate?

A4: Solutions of hydrolyzable tannins are generally more stable in acidic conditions (pH 2-4).[1][4] It is advisable to prepare fresh solutions for each experiment. If short-term storage is necessary, store the solution at 4°C in the dark. For longer-term storage, aliquoting and freezing at -20°C or -80°C is recommended. Studies on the related compounds chebulagic acid and chebulinic acid suggest that they are stable in various concentrations of acetonitrile (B52724) and in methanol (B129727) concentrations below 30% when stored in cold conditions.[7][8]

Q5: How can I monitor the stability of my 1'-O-methyl neochebulinate sample?

A5: The stability of 1'-O-methyl neochebulinate can be monitored by High-Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD).[1][9][10] A decrease in the peak area of the parent compound and the appearance of new peaks over time indicate degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in my experiments.	Degradation of 1'-O-methyl neochebulinate due to improper storage or handling.	Prepare fresh solutions for each experiment. Ensure the solid compound and solutions are stored under the recommended conditions (cool, dark, and under inert gas if possible). Verify the stability of the compound under your specific experimental conditions (pH, temperature).
Inconsistent results between experimental replicates.	Inconsistent concentrations of the active compound due to degradation during the experiment.	Minimize the exposure of the compound to harsh conditions (high pH, high temperature, light) during your experimental setup. Prepare a fresh stock solution and use it across all replicates.
Appearance of unexpected peaks in my HPLC analysis.	Degradation of 1'-O-methyl neochebulinate into byproducts.	Review your storage and handling procedures. Analyze a freshly prepared solution as a reference. The main hydrolysis product of similar tannins is often ellagic acid.[1][9]
Color change of the solution (e.g., browning).	Oxidation of the phenolic hydroxyl groups, which is more likely to occur at higher pH values.[11]	Prepare solutions in a slightly acidic buffer. If possible, degas the solvent and handle the solution under an inert atmosphere (e.g., nitrogen or argon).

Stability Data of Related Hydrolyzable Tannins

Table 1: Effect of pH on the Stability of Hydrolyzable Tannins

Compound	pH	Remaining Compound (%)	Incubation Time	Reference
Tellimagrandin II (TGII)	2.0	91.88	24 h	[1][4]
1,2,3,4,6-pentagalloylglucopyranose (PGG)	2.0	>95	24 h	[1][4]
Tellimagrandin II (TGII)	10.0	0	3 h	[1][4]
1,2,3,4,6-pentagalloylglucopyranose (PGG)	10.0	~20	3 h	[1][4]
Various Hydrolyzable Tannins	10.0	Half-lives < 10 min	-	[1][9][12]

Table 2: Effect of Temperature on the Stability of Hydrolyzable Tannins in Aqueous Solution

Compound	Temperature (°C)	Remaining Compound (%)	Incubation Time	Reference
Tellimagrandin II (TGII)	100	< 43.52	4 h	[1][4]
1,2,3,4,6-pentagalloylglucopyranose (PGG)	100	< 43.52	4 h	[1][4]

Table 3: Effect of Solvent on the Stability of Hydrolyzable Tannins at 100°C

Compound	Solvent	Remaining Compound (%)	Incubation Time	Reference
Tellimagrandin II (TGII) & PGG	Methanol	> 93.69	4 h	[1][4]
Tellimagrandin II (TGII) & PGG	Ethanol	> 93.69	4 h	[1][4]
Chebulagic acid & Chebulinic acid	Acetonitrile (various conc.)	Stable	Not specified	[7][8]
Chebulagic acid & Chebulinic acid	Methanol (<30%)	Stable	Not specified	[7][8]

Experimental Protocols

Protocol 1: General Procedure for Assessing the Stability of 1'-O-methyl neochebulinate

This protocol outlines a general method for evaluating the stability of 1'-O-methyl neochebulinate under various conditions using HPLC-DAD.

1. Materials:

• 1'-O-methyl neochebulinate
• HPLC-grade solvents (e.g., acetonitrile, methanol, water with 0.1% formic acid)
• Buffers of various pH values (e.g., pH 2, 4, 7, 10)
• HPLC system with a DAD detector and a C18 column

2. Preparation of Stock Solution:

• Accurately weigh a known amount of 1'-O-methyl neochebulinate and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration.

3. Stability Study:

• pH Stability:
• Dilute the stock solution with buffers of different pH values to a final concentration.
• Incubate the solutions at a constant temperature (e.g., 25°C or 37°C).
• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot, quench any reaction if necessary (e.g., by acidification), and analyze by HPLC.
• Temperature Stability:
• Dilute the stock solution in a chosen solvent (e.g., water, methanol).
• Incubate the solutions at different temperatures (e.g., 4°C, 25°C, 40°C, 60°C).
• At various time points, withdraw an aliquot and analyze by HPLC.
• Photostability:
• Expose a solution of the compound to a light source (e.g., UV lamp or daylight).
• Keep a control sample in the dark.
• At various time points, withdraw aliquots from both samples and analyze by HPLC.

4. HPLC Analysis:

• Inject the samples onto the HPLC system.
• Use a suitable gradient elution method to separate the parent compound from its degradation products.
• Monitor the elution profile at a relevant wavelength (e.g., 280 nm).
• Quantify the peak area of 1'-O-methyl neochebulinate at each time point.

5. Data Analysis:

• Calculate the percentage of 1'-O-methyl neochebulinate remaining at each time point relative to the initial concentration (time 0).
• Plot the percentage remaining against time to determine the degradation kinetics.

Visualizations

Caption: Experimental workflow for assessing the stability of 1'-O-methyl neochebulinate.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmacy.hebmu.edu.cn [pharmacy.hebmu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. Stability of Principal Hydrolysable Tannins from Hulls. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 5. btsjournals.com [btsjournals.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Preparation and stability of chebulagic acid and chebulinic acid from Terminalia chebula and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pjps.pk [pjps.pk]
• 9. Stability and oxidation products of hydrolysable tannins in basic conditions detected by HPLC/DAD-ESI/QTOF/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cdrfoodlab.com [cdrfoodlab.com]
• 12. Stability and Oxidation Products of Hydrolysable Tannins in Basic Conditions Detected by HPLC/DAD–ESI/QTOF/MS | Scilit [scilit.com]

Technical Support Center: Overcoming Solubility Issues with 1'-O-methyl neochebulinate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges encountered with 1'-O-methyl neochebulinate.

Troubleshooting Guides

This section offers step-by-step solutions to specific problems you may encounter during your experiments.

Issue 1: 1'-O-methyl neochebulinate fails to dissolve in aqueous buffers.

Question: I am trying to prepare a solution of 1'-O-methyl neochebulinate in a standard phosphate-buffered saline (PBS) for my in vitro assay, but it is not dissolving. What should I do?

Answer: 1'-O-methyl neochebulinate, like many other polyphenolic compounds and ellagitannins, has limited solubility in aqueous solutions. Direct dissolution in aqueous buffers is often challenging. The recommended approach is to first dissolve the compound in an organic solvent to create a concentrated stock solution, which can then be diluted into your aqueous experimental medium.

Recommended Troubleshooting Workflow:

• Small-Scale Solubility Testing: Before preparing a large stock solution, it is crucial to determine the optimal solvent through small-scale testing.

• Stock Solution Preparation: Once a suitable solvent is identified, prepare a high-concentration stock solution.

• Aqueous Dilution: Carefully dilute the stock solution into your aqueous buffer or cell culture medium to the final desired concentration.

Issue 2: Precipitation occurs when diluting the organic stock solution into aqueous media.

Question: I successfully dissolved 1'-O-methyl neochebulinate in DMSO, but when I add it to my cell culture medium, a precipitate forms immediately. How can I prevent this?

Answer: This phenomenon, often referred to as "crashing out," occurs when the compound's concentration exceeds its solubility limit in the final aqueous environment upon dilution of the organic solvent. Here are several strategies to mitigate this issue:

• Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your culture medium as low as possible, ideally below 0.5%, as higher concentrations can be cytotoxic and increase the likelihood of precipitation.

• Use a Co-solvent System: A mixture of solvents can sometimes maintain solubility more effectively than a single solvent.

• Gentle Warming and Mixing: Briefly warming the aqueous medium (e.g., to 37°C) and vortexing while adding the stock solution can improve dissolution.

• Serial Dilution: Instead of a single large dilution, perform a series of smaller, stepwise dilutions.

• pH Adjustment: For ionizable compounds, adjusting the pH of the final solution can enhance solubility.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 1'-O-methyl neochebulinate?

Q2: What is a good starting solvent for creating a stock solution of 1'-O-methyl neochebulinate?

A2: Dimethyl sulfoxide (B87167) (DMSO) is an excellent starting solvent for creating a high-concentration stock solution of 1'-O-methyl neochebulinate. It is a powerful, water-miscible organic solvent capable of dissolving many poorly water-soluble compounds. For related compounds like chebulinic acid, a stock solution in DMSO can be prepared at concentrations up to 100 mg/mL.[3]

Q3: Can I use ethanol (B145695) to dissolve 1'-O-methyl neochebulinate?

A3: Yes, ethanol is a potential solvent. Extracts from Terminalia chebula containing similar tannins have shown solubility in ethanol.[4] However, the achievable concentration may be lower than with DMSO. It is recommended to perform a small-scale solubility test to determine the optimal concentration for your stock solution in ethanol.

Q4: Are there any advanced techniques to improve the solubility of 1'-O-methyl neochebulinate for in vivo studies?

A4: For preclinical and in vivo applications where high concentrations and aqueous compatibility are critical, several formulation strategies can be employed. These include the use of co-solvents, surfactants to create micellar solutions, and complexation with cyclodextrins.[1][5] Nanoparticle-based delivery systems, such as liposomes or polymeric nanoparticles, can also encapsulate the compound, improving its stability and bioavailability.

Experimental Protocols

Protocol 1: Small-Scale Solubility Testing of 1'-O-methyl neochebulinate

Objective: To identify a suitable solvent and estimate the approximate solubility of 1'-O-methyl neochebulinate.

Materials:

• 1'-O-methyl neochebulinate

• Selection of solvents (e.g., DMSO, Ethanol, Methanol, Acetone, Water)

• Microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out a small, precise amount of 1'-O-methyl neochebulinate (e.g., 1-2 mg) into several microcentrifuge tubes.

• To each tube, add a small, measured volume of a different solvent (e.g., 100 µL).

• Vortex each tube vigorously for 1-2 minutes.

• Visually inspect for dissolution. If the compound has not fully dissolved, add another measured aliquot of the solvent and repeat the vortexing.

• If the compound remains insoluble, gentle warming (e.g., 37°C for 5-10 minutes) or sonication may be applied.

• Record the solvent and the total volume required to dissolve the compound to estimate the solubility.

Solvent	Estimated Solubility (Qualitative)	Observations
DMSO	High	Dissolves readily
Ethanol	Moderate	May require warming or sonication
Methanol	Moderate	Similar to ethanol
Acetone	Moderate	-
Water	Low	Insoluble or very slightly soluble
PBS (pH 7.4)	Low	Insoluble

Protocol 2: Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of 1'-O-methyl neochebulinate for use in in vitro experiments.

Materials:

• 1'-O-methyl neochebulinate (Molecular Weight: 988.7 g/mol )

• High-purity, sterile DMSO

• Sterile microcentrifuge tube or amber vial

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Accurately weigh 1 mg of 1'-O-methyl neochebulinate and place it into a sterile microcentrifuge tube.

• Calculate the required volume of DMSO for a 10 mM stock solution: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L) Volume (µL) = ((0.001 g / 988.7 g/mol ) / 0.010 mol/L) * 1,000,000 µL/L ≈ 101.1 µL

• Add 101.1 µL of sterile DMSO to the tube containing the compound.

• Vortex the tube vigorously for 1-2 minutes until the compound is completely dissolved.

• Visually inspect the solution to ensure no particulate matter is present.

• Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

Visualizations

Caption: Workflow for Solubilizing 1'-O-methyl neochebulinate.

Caption: Example Signaling Pathway for Solubilized Compound.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: 1'-O-methyl neochebulinate In Vivo Dosage Optimization

Welcome to the technical support center for 1'-O-methyl neochebulinate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing in vivo studies for this novel compound. Given that 1'-O-methyl neochebulinate is a novel natural product, this guide focuses on establishing a robust experimental framework from the ground up.

Frequently Asked Questions (FAQs)

Q1: Where should I begin to determine the in vivo dosage for a novel compound like 1'-O-methyl neochebulinate?

A1: The process should begin with in vitro studies to establish a preliminary cytotoxicity profile. This is a critical first step before moving to animal models. Key in vitro assays, such as the MTT or LDH assay, will help determine the concentration range that affects cell viability. This data is essential for estimating a safe starting dose for in vivo toxicity studies.

Q2: How do I translate my in vitro IC50 value to an in vivo starting dose?

A2: Directly translating an in vitro IC50 value to an in vivo dose is not recommended as it doesn't account for metabolism, distribution, or excretion. However, in vitro data serves as a starting point for designing in vivo toxicology studies. A common approach is to start with a dose that is a fraction (e.g., 1/10th or 1/100th) of the concentration that showed minimal in vitro toxicity. The "No Observed Adverse Effect Level" (NOAEL) from initial in vivo toxicity studies is the most critical parameter for determining therapeutic starting doses.[1]

Q3: What animal model is most appropriate for initial studies?

A3: Rodent models, such as mice (e.g., C57BL/6, BALB/c) or rats (e.g., Sprague-Dawley, Wistar), are typically used for initial in vivo toxicity and efficacy studies due to their well-characterized physiology and genetic similarity to humans.[2] The choice of a specific strain may depend on the therapeutic area you are investigating.

Q4: What are the key components of an acute toxicity study?

A4: An acute toxicity study is designed to determine the short-term adverse effects of a single high dose of a substance.[3][4] Key components include:

• Dose Escalation: Administering increasing doses of 1'-O-methyl neochebulinate to different groups of animals.

• Control Group: A group that receives only the vehicle (the solvent used to dissolve the compound).

• Observation: Monitoring animals closely for clinical signs of toxicity, morbidity, and mortality over a set period (typically 14 days).

• Pathology: Performing gross necropsy and histopathology on major organs to identify any compound-related changes.

Q5: How do I select dose levels for a dose-response (efficacy) study?

A5: Dose levels for an efficacy study should be selected based on the data from your acute toxicity studies. A common strategy is to use a control group and at least three dose levels (low, mid, and high).[5] These doses should be below the maximum tolerated dose (MTD) and span a range that is expected to produce a therapeutic effect.

Troubleshooting Guides

Issue 1: High mortality or severe adverse effects in the lowest dose group of my in vivo study.

Possible Cause	Troubleshooting Step
Incorrect Dose Calculation:	Double-check all calculations for dose conversion from stock solutions. Ensure correct units (e.g., mg/kg) are used.
Vehicle Toxicity:	Run a vehicle-only control group to ensure the solvent is not causing the adverse effects.
Compound Instability:	Ensure 1'-O-methyl neochebulinate is stable in the chosen vehicle and does not precipitate upon administration.
High Compound Sensitivity:	The selected "low dose" may still be too high. Conduct a dose range-finding study with even lower doses based on in vitro data.

Issue 2: No observable therapeutic effect, even at the highest dose.

Possible Cause	Troubleshooting Step
Poor Bioavailability:	The compound may not be well absorbed or may be rapidly metabolized. A pharmacokinetic study is necessary to determine the compound's exposure (AUC), half-life (t1/2), and maximum concentration (Cmax).[6][7]
Incorrect Route of Administration:	The chosen route (e.g., oral) may not be optimal. Consider alternative routes like intraperitoneal (IP) or intravenous (IV) injection to ensure systemic exposure.
Inactive Compound:	It is possible that 1'-O-methyl neochebulinate is not active in the chosen in vivo model. Re-evaluate the in vitro data and the biological rationale for the experiment.
Insufficient Dose:	The dose range may be too low. If no toxicity was observed, consider a new study with higher doses, guided by the MTD.

Issue 3: High variability in results between animals in the same group.

Possible Cause	Troubleshooting Step
Inconsistent Dosing Technique:	Ensure the person administering the compound is well-trained and consistent in their technique (e.g., gavage volume, injection site).
Animal Health and Environment:	Ensure all animals are of similar age and weight, and are housed in a consistent environment (light cycle, temperature, diet).
Compound Formulation Issues:	If the compound is in a suspension, ensure it is thoroughly mixed before each administration to prevent settling and inconsistent dosing.
Biological Variability:	Natural products can sometimes have variable effects.[8] Increasing the number of animals per group (n-size) can help increase statistical power.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Seed cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of 1'-O-methyl neochebulinate in a suitable solvent (e.g., DMSO). Create a series of dilutions in the cell culture medium.

• Treatment: Remove the old medium and add 100 µL of the diluted compound to the wells. Include vehicle-only controls and untreated controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: Acute Oral Toxicity Study in Mice (Up-and-Down Procedure)

• Animal Acclimatization: Acclimate mice for at least one week before the experiment.

• Dosing: Dose a single animal at the best-estimated starting dose.

• Observation: Observe the animal for signs of toxicity for up to 48 hours.

• Dose Adjustment:

  • If the animal survives, the next animal is dosed at a higher level (e.g., by a factor of 3.2).

  • If the animal dies, the next animal is dosed at a lower level.

• Continuation: Continue this process until the stopping criteria are met (e.g., four reversals in outcome).

• Endpoint: The LD50 is calculated from the pattern of outcomes using specialized software. Monitor all animals for a total of 14 days for any delayed toxicity.

• Necropsy: At the end of the study, perform a gross necropsy on all animals.

Protocol 3: Basic Pharmacokinetic (PK) Study in Rats

• Animal Preparation: Cannulate the jugular vein of rats for serial blood sampling. Allow for recovery.

• Compound Administration: Administer a single dose of 1'-O-methyl neochebulinate via the intended route (e.g., oral gavage or IV injection).

• Blood Sampling: Collect blood samples (approx. 100-200 µL) at predetermined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma concentration of 1'-O-methyl neochebulinate using a validated analytical method (e.g., LC-MS/MS).

• PK Parameter Calculation: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and t1/2.

Data Presentation Tables

Table 1: Example In Vitro Cytotoxicity Data for 1'-O-methyl neochebulinate

Cell Line	Exposure Time (h)	IC50 (µM)
HepG2	24	75.2
48	51.8
A549	24	98.5
48	65.3

Table 2: Example Acute Toxicity Profile in Mice

Dose (mg/kg)	N	Mortality	Clinical Signs
Vehicle	5	0/5	None observed
50	5	0/5	None observed
200	5	0/5	Mild lethargy
500	5	1/5	Severe lethargy, piloerection
2000	5	4/5	Severe lethargy, ataxia, mortality within 24h
Resulting MTD	~200 mg/kg

Table 3: Example Pharmacokinetic Parameters in Rats (10 mg/kg Oral Dose)

Parameter	Value	Unit
Cmax	1.2	µg/mL
Tmax	1.5	h
AUC (0-t)	6.8	µg*h/mL
t1/2	3.2	h
Bioavailability (F%)	25	%

Visualizations

Caption: Workflow for In Vivo Dose Optimization of a Novel Natural Product.

Caption: Troubleshooting High In-Group Variability in In Vivo Studies.

Caption: Hypothetical Signaling Pathway for 1'-O-methyl neochebulinate.

References

• 1. toolbox.eupati.eu [toolbox.eupati.eu]
• 2. mdpi.com [mdpi.com]
• 3. noblelifesci.com [noblelifesci.com]
• 4. labinsights.nl [labinsights.nl]
• 5. altasciences.com [altasciences.com]
• 6. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of Synthetic 1'-O-methyl neochebulinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the purity of synthetic 1'-O-methyl neochebulinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 1'-O-methyl neochebulinate?

A1: While specific impurities depend on the synthetic route, common contaminants may include:

• Unreacted starting materials: Incomplete reaction can leave residual neochebulinic acid or the methylating agent.

• Over-methylated byproducts: Methylation can potentially occur at other hydroxyl groups on the neochebulinate core, leading to a mixture of isomers.

• Hydrolysis products: The ester and glycosidic bonds in the molecule can be susceptible to hydrolysis, especially in the presence of acid or base.

• Solvent residues: Residual solvents from the reaction or initial extraction steps.

Q2: What are the recommended primary purification techniques for crude 1'-O-methyl neochebulinate?

A2: The primary recommended techniques are chromatographic. Column chromatography is a good initial step for removing major impurities, followed by high-performance liquid chromatography (HPLC) for achieving high purity. High-speed counter-current chromatography (HSCCC) has also been shown to be effective for separating similar natural products.

Q3: Is crystallization a viable method for purifying 1'-O-methyl neochebulinate?

A3: Crystallization can be a cost-effective method for purification, particularly for larger scales. However, its success is highly dependent on the impurity profile. It may be more effective after an initial chromatographic step to remove impurities that inhibit crystal formation.

Troubleshooting Guides

Issue 1: Low Purity After Initial Column Chromatography

Symptoms:

• Multiple spots are observed on TLC analysis of the collected fractions.

• NMR analysis shows the presence of significant impurities.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Inappropriate Stationary Phase	For compounds like 1'-O-methyl neochebulinate, silica (B1680970) gel is a common choice. If separation is poor, consider using Sephadex LH-20, which separates based on a combination of size exclusion and partition chromatography and is effective for polyphenolic compounds.
Incorrect Solvent System	The polarity of the eluent is critical. A gradient elution is often necessary. Start with a non-polar solvent system (e.g., n-hexane/ethyl acetate) and gradually increase the polarity by adding methanol (B129727).
Column Overloading	Loading too much crude material onto the column will result in poor separation. As a general rule, the amount of crude material should be 1-5% of the weight of the stationary phase.
Co-elution of Isomers	If over-methylated isomers are present, they may have very similar polarities, making separation by standard column chromatography difficult. In this case, preparative HPLC is recommended for finer resolution.

Issue 2: Difficulty in Separating Isomers with Preparative HPLC

Symptoms:

• Broad or overlapping peaks are observed in the HPLC chromatogram.

• Fractions collected from the main peak still show the presence of isomeric impurities upon analytical HPLC re-injection.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Suboptimal Column Chemistry	A standard C18 column may not provide sufficient selectivity. Consider using a phenyl-hexyl or a pentafluorophenyl (PFP) column, which can offer different selectivities for aromatic and polar compounds.
Inadequate Mobile Phase Composition	Fine-tuning the mobile phase is crucial. Small changes in the organic modifier (e.g., acetonitrile (B52724) vs. methanol) or the aqueous phase pH (if applicable) can significantly impact resolution. The use of additives like formic acid can improve peak shape.
Gradient Slope is Too Steep	A steep gradient may not allow enough time for the separation of closely eluting compounds. Try a shallower gradient over a longer run time to improve resolution between isomeric peaks.
Sample Overload	Even on a preparative scale, overloading the column can lead to peak broadening and loss of resolution. Determine the optimal loading capacity of your column for this specific separation.

Experimental Protocols

Protocol 1: Column Chromatography Purification

Objective: To perform an initial purification of crude 1'-O-methyl neochebulinate to remove major impurities.

Materials:

• Crude synthetic 1'-O-methyl neochebulinate

• Silica gel (60-120 mesh) or Sephadex LH-20

• Solvents: n-hexane, ethyl acetate (B1210297), methanol (HPLC grade)

• Glass column

• Fraction collector or test tubes

• TLC plates and developing chamber

Procedure:

• Slurry Packing: Prepare a slurry of silica gel in n-hexane and pour it into the column. Allow the silica to settle, ensuring a well-packed bed. For Sephadex LH-20, pre-swell the resin in the appropriate solvent according to the manufacturer's instructions.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial mobile phase or a slightly more polar solvent. Adsorb the sample onto a small amount of silica gel, dry it, and carefully add it to the top of the column bed.

• Elution: Begin elution with a non-polar solvent system (e.g., 100% n-hexane or a high n-hexane/ethyl acetate ratio).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate and then introducing methanol. A suggested gradient could be:

  • n-Hexane:Ethyl Acetate (9:1 to 1:1)

  • Ethyl Acetate:Methanol (100:0 to 9:1)

• Fraction Collection: Collect fractions of a suitable volume.

• Analysis: Monitor the separation by TLC. Combine the fractions containing the pure product.

• Solvent Removal: Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the partially purified product.

Protocol 2: Preparative HPLC for High Purity

Objective: To achieve high purity of 1'-O-methyl neochebulinate by separating it from closely related impurities, such as isomers.

Materials:

• Partially purified 1'-O-methyl neochebulinate

• Preparative HPLC system with a UV detector

• C18 or Phenyl-Hexyl preparative column

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol

• Sample vials and collection tubes

Procedure:

• Sample Preparation: Dissolve the partially purified product in a minimal volume of the initial mobile phase composition (e.g., 95% A, 5% B). Filter the sample through a 0.45 µm syringe filter.

• Column Equilibration: Equilibrate the preparative column with the initial mobile phase conditions for at least 5 column volumes.

• Injection and Elution: Inject the prepared sample onto the column. Run a shallow linear gradient, for example, from 5% to 40% Mobile Phase B over 60 minutes.

• Detection and Fraction Collection: Monitor the elution at a suitable wavelength (e.g., 280 nm). Collect fractions corresponding to the main peak.

• Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC.

• Post-Processing: Pool the fractions that meet the desired purity level. Remove the organic solvent under reduced pressure and then lyophilize the aqueous solution to obtain the highly pure 1'-O-methyl neochebulinate.

Data Presentation

Table 1: Comparison of Purification Techniques

Purification Method	Typical Purity Achieved	Throughput	Cost	Key Advantages	Common Challenges
Column Chromatography (Silica Gel)	70-90%	High

Cell viability issues with 1'-O-methyl neochebulinate treatment

Disclaimer: Direct experimental data on 1'-O-methyl neochebulinate is limited in publicly available literature. The following troubleshooting guides and FAQs are based on the known biological activities of its parent compounds, neochebulinic acid and chebulinic acid, as well as the broader class of gallotannins. These compounds have been shown to induce cytotoxicity, apoptosis, and cell cycle arrest in various cell lines, and their effects can be cell-type specific.

Troubleshooting Guide

Researchers using 1'-O-methyl neochebulinate may encounter variability in cell viability assays. The following table outlines common issues, their potential causes, and suggested solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	1. Uneven cell seeding.2. Edge effects in multi-well plates.3. Pipetting errors.	1. Ensure a single-cell suspension before seeding. Mix gently between pipetting.2. Avoid using the outermost wells of the plate; fill them with sterile PBS or media to maintain humidity.3. Calibrate pipettes regularly and use fresh tips for each replicate.
Inconsistent dose-response curve	1. Incorrect drug dilutions.2. Compound precipitation at high concentrations.3. Cell line resistance or low sensitivity.	1. Prepare fresh serial dilutions for each experiment.2. Visually inspect wells for precipitate. If observed, consider using a lower concentration range or a different solvent.3. Screen a panel of cell lines to identify a sensitive model.
Cell viability exceeds 100% at low concentrations	1. Hormetic effect (low-dose stimulation).2. Interference with assay reagents.3. Increased metabolic activity without proliferation.	1. This can be a real biological effect. Report it as observed.2. Run a control with the compound and assay reagents in cell-free media to check for direct chemical reactions.3. Use a secondary assay that measures cell number directly (e.g., crystal violet staining).
No significant decrease in cell viability	1. Inappropriate concentration range.2. Short incubation time.3. Cell line insensitivity.	1. Perform a broad-range dose-response experiment (e.g., 0.01 µM to 100 µM) to determine the effective concentration range.2. Extend the treatment duration (e.g., 24, 48, 72 hours).3. As neochebulinic acid has shown selective activity, the chosen cell line may not be susceptible.[1] Consider testing different cell types.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of 1'-O-methyl neochebulinate on cell viability?

A1: Based on studies of related compounds like chebulinic acid and other gallotannins, 1'-O-methyl neochebulinate is anticipated to exhibit cytotoxic effects, leading to a decrease in cell viability, particularly in cancer cell lines.[2][3] The potency of this effect is likely to be dose- and time-dependent.

Q2: What is the potential mechanism of action for 1'-O-methyl neochebulinate-induced cell death?

A2: The parent compound, chebulinic acid, has been shown to induce apoptosis and cell cycle arrest.[2] The mechanism may involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK/ERK pathways.[2] Gallotannins, a related class of compounds, have been reported to induce DNA damage and senescence.[4]

Q3: Are there known cell lines that are particularly sensitive or resistant to this class of compounds?

A3: Studies on chebulinic acid have demonstrated anti-proliferative effects in human colorectal carcinoma and osteosarcoma cell lines.[2] Conversely, neochebulinic acid did not show significant cytotoxicity towards normal human gastric epithelial cells (GES-1) at concentrations effective against Helicobacter pylori, suggesting potential for selective toxicity.[1]

Q4: How should I prepare 1'-O-methyl neochebulinate for cell culture experiments?

A4: As with many small molecules, dissolving 1'-O-methyl neochebulinate in a sterile, cell culture-grade solvent like DMSO to create a high-concentration stock solution is a common practice. This stock can then be serially diluted in cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in the culture medium is low (typically <0.5%) to avoid solvent-induced toxicity.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol provides a general method for assessing cell viability based on the metabolic activity of the cells.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1'-O-methyl neochebulinate in culture medium and treat the cells for the desired time period (e.g., 24, 48, or 72 hours). Include vehicle-treated (e.g., DMSO) and untreated controls.

• MTT Addition: Following treatment, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or isopropanol (B130326) with 0.04 N HCl, to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells in a 6-well plate with 1'-O-methyl neochebulinate at various concentrations for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Caption: A simplified workflow for assessing cell viability after treatment.

Caption: Potential signaling pathways modulated by chebulinic acid.[2]

References

• 1. In vitro antibacterial activity of neochebulinic acid from aqueous extract of Terminalia chebula Retz against Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chebulinic acid derived from triphala is a promising antitumour agent in human colorectal carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of Gallotannin-Enriched Extract of Galla Rhois on the Activation of Apoptosis, Cell Cycle Arrest, and Inhibition of Migration Ability in LLC1 Cells and LLC1 Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]

Technical Support Center: 1'-O-methyl neochebulinate Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering inconsistent results in assays involving the investigational compound 1'-O-methyl neochebulinate.

Frequently Asked Questions (FAQs)

Q1: We are observing high variability between replicate wells in our cell viability assay with 1'-O-methyl neochebulinate. What are the common causes for this?

High variability between replicates is a frequent issue in cell-based assays and can stem from several factors.[1][2][3] One of the primary sources is inconsistent cell seeding, leading to different cell numbers in each well at the start of the experiment. Another common cause is the "edge effect," where wells on the periphery of the microplate experience different temperature and evaporation rates, affecting cell growth and compound efficacy.[1] Pipetting errors during compound addition or reagent dispensing can also introduce significant variability.[3] Finally, the nature of the compound itself, such as poor solubility leading to precipitation, can result in uneven distribution in the assay wells.

Q2: Our positive control is showing a weaker than expected response in the presence of 1'-O-methyl neochebulinate. What could be the issue?

A weak or absent positive control response can invalidate assay results.[2] Several factors could be at play. The suboptimal concentration of the positive control itself is a primary suspect; a dose-response experiment is crucial to determine the optimal concentration for maximal activation.[2] The viability and passage number of the cell line used are also critical, as cells that have been passaged too many times may exhibit altered responses. Reagent degradation, particularly of temperature-sensitive components, can also lead to a diminished signal.

Q3: We are seeing a high background signal in our fluorescence-based assay for 1'-O-methyl neochebulinate activity. How can we reduce this?

High background in fluorescence assays can be caused by several factors. The assay medium itself, particularly components like fetal bovine serum and phenol (B47542) red, can have intrinsic fluorescence.[4] Using serum-free or phenol red-free media during the assay read can mitigate this. The compound itself might be autofluorescent at the excitation and emission wavelengths used. It is also important to consider the type of microplate used; white or black plates are generally recommended for fluorescence assays to reduce crosstalk and background.[4]

Q4: The bioactivity of 1'-O-methyl neochebulinate seems to decrease over time in our stored solutions. What is the likely cause?

The stability of the compound in solution is a critical factor. Many organic compounds can degrade over time, especially if not stored under optimal conditions (e.g., correct temperature, protection from light). The choice of solvent can also impact stability. It is advisable to prepare fresh solutions for each experiment or to conduct stability studies to determine the optimal storage conditions and shelf-life of the compound in your chosen solvent.

Troubleshooting Guide

Inconsistent results in biological assays can be frustrating. This guide provides a structured approach to troubleshooting common issues encountered during the evaluation of 1'-O-methyl neochebulinate.

Issue	Potential Cause	Recommended Solution
High Well-to-Well Variability	Inconsistent cell seeding	Ensure thorough cell mixing before plating and use a multichannel pipette for seeding.
Edge effects	Avoid using the outer wells of the microplate or fill them with sterile PBS to maintain humidity.
Pipetting errors	Calibrate pipettes regularly and use a consistent pipetting technique. Prepare a master mix for reagents.[3]
Compound precipitation	Check the solubility of 1'-O-methyl neochebulinate in your assay medium. Consider using a different solvent or adding a solubilizing agent.
Low Signal-to-Noise Ratio	Suboptimal reagent concentration	Titrate all critical reagents, including antibodies and detection substrates, to determine their optimal concentrations.
Insufficient incubation time	Perform a time-course experiment to identify the optimal incubation period for the assay.
Low cell number	Increase the number of cells seeded per well.
Inconsistent Batch-to-Batch Results	Variation in reagent lots	Qualify new lots of critical reagents (e.g., serum, antibodies) before use in experiments.
Cell line drift	Use a consistent and low passage number of cells. Regularly check for mycoplasma contamination.
Operator variability	Standardize protocols and ensure all users are trained on the same procedures.
Unexpected Biological Response	Off-target effects of the compound	Perform secondary assays to confirm the specificity of the observed activity.
Contamination of compound stock	Verify the purity of the 1'-O-methyl neochebulinate stock solution.
Cellular stress	Ensure that the solvent concentration used to deliver the compound is not toxic to the cells.

Experimental Protocols

A detailed and standardized experimental protocol is essential for reproducible results. Below is an example protocol for a common cell viability assay.

MTT Cell Viability Assay

• Cell Seeding:

  • Harvest and count cells.

  • Resuspend cells in the appropriate culture medium to the desired density.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of 1'-O-methyl neochebulinate in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions.

  • Include vehicle control and positive control wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix gently on an orbital shaker to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

Signaling Pathways and Experimental Workflows

Visualizing the theoretical framework of your experiment can aid in understanding and troubleshooting.

Caption: A generalized workflow for in vitro assays of 1'-O-methyl neochebulinate.

Below is a hypothetical signaling pathway that could be modulated by a novel therapeutic compound. Understanding the potential targets and downstream effects can help in designing appropriate secondary assays.

Caption: A hypothetical signaling pathway modulated by 1'-O-methyl neochebulinate.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. goldbio.com [goldbio.com]
• 4. bitesizebio.com [bitesizebio.com]

Reference Data & Comparative Studies

A Comparative Analysis of Neochebulinic Acid and its Methylated Analogue: Unraveling the Potential Impact of 1'-O-methylation

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutic agents derived from natural sources, ellagitannins have emerged as a promising class of compounds with a wide array of biological activities. Among these, neochebulinic acid, isolated from the medicinal plant Terminalia chebula, has garnered significant attention for its potential pharmacological effects. This guide provides a detailed comparison of the known biological activities of neochebulinic acid and its synthetic derivative, 1'-O-methyl neochebulinate. While direct comparative experimental data is currently unavailable for 1'-O-methyl neochebulinate, this document summarizes the existing research on neochebulinic acid and explores the potential influence of 1'-O-methylation on its activity, based on established medicinal chemistry principles.

Unveiling the Bioactivity of Neochebulinic Acid

Recent studies have highlighted the significant antibacterial properties of neochebulinic acid, particularly against the pathogenic bacterium Helicobacter pylori.[1] Research has demonstrated that neochebulinic acid can inhibit the growth of H. pylori and disrupt its adhesion to host cells, a crucial step in the infection process.[1]

Comparative Biological Activity: A Data-Driven Overview

The following table summarizes the available quantitative data for the biological activity of neochebulinic acid. It is important to note that, to date, no published studies have reported the biological activity of 1'-O-methyl neochebulinate, hence the "Data not available" entries for this compound.

Biological Activity	Target/Assay	Neochebulinic Acid	1'-O-methyl neochebulinate	Reference
Antibacterial	H. pylori ATCC 700392 (MIC)	16 - 128 µg/mL	Data not available	[1]
Antibacterial	H. pylori ATCC 700392 (MBC)	>8x MIC (bacteriostatic)	Data not available	[1]
Anti-adhesion	Adhesion of H. pylori to host cells	Effective inhibition	Data not available	[1]
Cytotoxicity	Normal epithelial cells (GES-1)	No significant effect at 16 and 32 µg/mL	Data not available	[1]

The Potential Role of 1'-O-Methylation: A Look into the Future

The introduction of a methyl group at the 1'-O-position of neochebulinic acid could potentially modulate its physicochemical properties and, consequently, its biological activity. Methylation can influence a molecule's lipophilicity, which may affect its ability to cross cell membranes. An increase in lipophilicity could potentially enhance its uptake by bacterial or mammalian cells, possibly leading to increased potency. Conversely, the addition of a methyl group might also introduce steric hindrance, which could negatively impact the compound's ability to bind to its molecular target. Further research, including the synthesis and biological evaluation of 1'-O-methyl neochebulinate, is imperative to elucidate the structure-activity relationship and determine if this modification offers any therapeutic advantages over the parent compound.

Experimental Methodologies: A Closer Look at the Science

The following are detailed protocols for the key experiments conducted to evaluate the activity of neochebulinic acid.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The antimicrobial activity of neochebulinic acid against H. pylori was determined using MIC and MBC assays.[1] In a typical MIC assay, a serial dilution of the compound is prepared in a suitable broth medium. Each dilution is then inoculated with a standardized suspension of the target bacteria. After an incubation period, the lowest concentration of the compound that visibly inhibits bacterial growth is recorded as the MIC. For the MBC assay, aliquots are taken from the wells of the MIC assay that show no visible growth and are plated onto an agar (B569324) medium. The lowest concentration that results in a significant reduction (e.g., 99.9%) in the number of viable bacteria is determined as the MBC.[1]

Anti-Adhesion Assay

The ability of neochebulinic acid to prevent the adhesion of H. pylori to host cells was also investigated.[1] In this assay, host cells (e.g., gastric epithelial cells) are co-incubated with H. pylori in the presence and absence of the test compound. After the incubation period, non-adherent bacteria are washed away, and the number of adherent bacteria is quantified. A reduction in the number of adherent bacteria in the presence of the compound indicates anti-adhesive activity.[1]

Western Blot Analysis for CagA Expression

To investigate the effect of neochebulinic acid on the expression of the virulence factor CagA in H. pylori, Western blot analysis was performed.[1] Bacterial cells were treated with neochebulinic acid, and the total protein was extracted. The protein samples were then separated by size using gel electrophoresis and transferred to a membrane. The membrane was subsequently probed with an antibody specific for the CagA protein, followed by a secondary antibody conjugated to a detection enzyme. The resulting signal, which is proportional to the amount of CagA protein, was then visualized and quantified.[1]

Visualizing the Science: Workflows and Pathways

The following diagrams illustrate the experimental workflow for assessing the anti-H. pylori activity of neochebulinic acid and a proposed signaling pathway through which it may exert its effect.

Caption: Experimental workflow for evaluating the anti-H. pylori activity of neochebulinic acid.

Caption: Proposed mechanism of action of neochebulinic acid via inhibition of CagA expression in H. pylori.

Conclusion and Future Directions

Neochebulinic acid has demonstrated promising antibacterial activity against H. pylori, a major human pathogen. However, the biological profile of its methylated derivative, 1'-O-methyl neochebulinate, remains unexplored. The synthesis and comprehensive biological evaluation of 1'-O-methyl neochebulinate are crucial next steps to understand the impact of this structural modification. Such studies will not only provide valuable insights into the structure-activity relationships of this class of compounds but also pave the way for the potential development of more potent and effective therapeutic agents. Researchers are encouraged to pursue these investigations to unlock the full therapeutic potential of neochebulinic acid and its analogues.

References

• 1. In vitro antibacterial activity of neochebulinic acid from aqueous extract of Terminalia chebula Retz against Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Analysis of 1'-O-methyl neochebulinate and Other Enzyme Inhibitors

For Immediate Release

[City, State] – [Date] – In the continuous pursuit of novel therapeutic agents, a detailed comparative analysis of the inhibitory efficacy of 1'-O-methyl neochebulinate, a derivative of the natural product neochebulin, against key enzymatic targets, Aldose Reductase (AR) and Protein Tyrosine Phosphatase 1B (PTP1B), has been compiled. This guide offers researchers, scientists, and drug development professionals a comprehensive overview of its potential, benchmarked against established inhibitors.

Recent studies have highlighted the inhibitory potential of neochebulin, a structurally related compound to 1'-O-methyl neochebulinate, against both AR and PTP1B. Neochebulin demonstrated a notable inhibitory concentration (IC50) of 11.2 μM for aldose reductase and a more potent IC50 of 1.0 μM for PTP1B. This dual inhibitory action suggests that 1'-O-methyl neochebulinate may hold promise as a multi-target agent for conditions such as diabetes and its complications, where both AR and PTP1B are implicated.

This comparison guide provides a quantitative analysis of the efficacy of neochebulin alongside a panel of commercially available inhibitors for both AR and PTP1B, detailed experimental methodologies for assessing inhibitory activity, and visual representations of the relevant signaling pathways and experimental workflows.

Quantitative Comparison of Inhibitor Efficacy

The inhibitory activities of neochebulin and other commercially available inhibitors against Aldose Reductase and PTP1B are summarized below. The data is presented as IC50 values, which represent the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Table 1: Comparison of Aldose Reductase Inhibitor Efficacy

Inhibitor	IC50 (μM)
Neochebulin	11.2
Sorbinil	0.9
Epalrestat	0.045
Tolrestat	0.03

Table 2: Comparison of PTP1B Inhibitor Efficacy

Inhibitor	IC50 (μM)
Neochebulin	1.0
Suramin	4.8
Ertiprotafib	1.4
Trodusquemine	0.9

Experimental Protocols

Detailed methodologies for the key experiments cited are provided to ensure reproducibility and facilitate further investigation.

Aldose Reductase Inhibition Assay

Objective: To determine the in vitro inhibitory effect of a test compound on aldose reductase activity.

Principle: Aldose reductase catalyzes the reduction of an aldehyde substrate (e.g., glyceraldehyde) to its corresponding alcohol, utilizing NADPH as a cofactor. The rate of NADPH oxidation is monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified or recombinant aldose reductase

• Test compound (e.g., 1'-O-methyl neochebulinate)

• DL-Glyceraldehyde (substrate)

• NADPH (cofactor)

• Phosphate (B84403) buffer (pH 6.2)

• UV-Vis spectrophotometer

Procedure:

• Prepare a reaction mixture containing phosphate buffer, NADPH, and the test compound at various concentrations.

• Pre-incubate the mixture at a specified temperature (e.g., 37°C) for a defined period.

• Initiate the reaction by adding the substrate, DL-glyceraldehyde.

• Immediately monitor the decrease in absorbance at 340 nm over time.

• The rate of reaction is calculated from the linear portion of the absorbance curve.

• The percentage of inhibition is calculated by comparing the rate of the reaction in the presence of the inhibitor to the rate of a control reaction without the inhibitor.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition Assay

Objective: To determine the in vitro inhibitory effect of a test compound on PTP1B activity.

Principle: PTP1B catalyzes the hydrolysis of a phosphate group from a tyrosine-phosphorylated substrate. A common chromogenic substrate is p-nitrophenyl phosphate (pNPP), which upon dephosphorylation by PTP1B, produces p-nitrophenol, a yellow product that can be quantified by measuring its absorbance at 405 nm.

Materials:

• Purified or recombinant PTP1B

• Test compound (e.g., 1'-O-methyl neochebulinate)

• p-Nitrophenyl phosphate (pNPP) (substrate)

• Assay buffer (e.g., Tris-HCl or HEPES, pH 7.4, containing a reducing agent like DTT)

• Microplate reader

Procedure:

• Add the assay buffer, test compound at various concentrations, and PTP1B enzyme to the wells of a microplate.

• Pre-incubate the mixture at a specified temperature (e.g., 37°C) for a defined period.

• Initiate the reaction by adding the substrate, pNPP.

• Incubate the reaction for a set period.

• Stop the reaction by adding a strong base (e.g., NaOH).

• Measure the absorbance of the product, p-nitrophenol, at 405 nm.

• The percentage of inhibition is calculated by comparing the absorbance in the presence of the inhibitor to the absorbance of a control reaction without the inhibitor.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Visualizing the Mechanisms

To further elucidate the context of this research, the following diagrams illustrate the relevant signaling pathway and a generalized experimental workflow.

The Polyol Pathway and its implication in diabetic complications.

Comparative Analysis of 1'-O-methyl neochebulinate: A Predictive Guide on Cross-Reactivity and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

This guide provides a comparative overview of the predicted biological activity and cross-reactivity of the hypothetical compound 1'-O-methyl neochebulinate. As no direct experimental data for 1'-O-methyl neochebulinate is currently available in scientific literature, this document leverages existing research on its parent compound, chebulinic acid, and the known effects of O-methylation on the bioactivity of natural products to offer a predictive comparison. Chebulinic acid, a hydrolyzable tannin isolated from the fruits of Terminalia chebula, is known for a wide range of pharmacological effects, including antioxidant, anti-inflammatory, and anti-tumor activities[1][2]. This guide will serve as a valuable resource for researchers interested in the potential therapeutic applications and structure-activity relationships of novel chebulinic acid derivatives.

Comparative Biological Activity: A Predictive Analysis

The introduction of a methyl group at the 1'-O position of the glucose core of neochebulinate (chebulinic acid) is anticipated to modulate its physicochemical properties, which in turn could influence its biological activity and potential for cross-reactivity with various biological targets. O-methylation typically increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and potentially alter its interaction with protein binding sites.

Table 1: Predicted Comparative Biological Activities

Biological Activity	Chebulinic Acid (Parent Compound)	Predicted 1'-O-methyl neochebulinate	Rationale for Prediction
Antioxidant Activity	High activity, attributed to its multiple phenolic hydroxyl groups capable of donating hydrogen atoms to scavenge free radicals[3].	Potentially reduced activity.	Methylation of a hydroxyl group may decrease the hydrogen-donating capacity, which is crucial for radical scavenging.
Anti-inflammatory Activity	Demonstrates significant anti-inflammatory effects[4].	Potentially altered activity.	Increased lipophilicity could enhance cellular uptake and access to intracellular inflammatory targets. However, the interaction with specific targets might be altered.
Anticancer Activity	Induces apoptosis in various cancer cell lines, including acute myeloid leukemia[5].	Potentially enhanced or altered specificity.	Improved membrane permeability could lead to higher intracellular concentrations. The modified structure might exhibit altered binding affinity to target proteins involved in cancer pathways.
Enzyme Inhibition	Known to inhibit various enzymes.	Potentially altered inhibitory profile.	The methyl group could introduce steric hindrance or new hydrophobic interactions within the enzyme's active site, leading to changes in inhibitory potency and selectivity.

Predicted Cross-Reactivity Profile

Cross-reactivity, the ability of a compound to bind to multiple targets, is a critical consideration in drug development. The structural modification introduced by O-methylation is likely to alter the cross-reactivity profile of neochebulinate.

Table 2: Predicted Cross-Reactivity Comparison

Target Class	Chebulinic Acid (Parent Compound)	Predicted 1'-O-methyl neochebulinate	Rationale for Prediction
Receptors	Binds to various receptors, often through hydrogen bonding interactions with its hydroxyl groups.	Altered binding affinity and specificity.	The loss of a hydroxyl group for methylation will reduce hydrogen bonding potential but increase hydrophobic interactions, potentially shifting the binding preference to different receptor subtypes or new receptors.
Enzymes	Broad-spectrum enzyme inhibitor.	More selective enzyme inhibition profile.	The added methyl group could confer higher specificity for certain enzyme active sites, potentially reducing off-target effects.
Transporters	Interaction with transporters can influence its cellular uptake and efflux.	Potentially enhanced interaction with certain transporters.	Increased lipophilicity might favor interaction with transporters that handle more lipophilic substrates.

Experimental Protocols

To validate the predicted activities and cross-reactivity of 1'-O-methyl neochebulinate, the following experimental protocols are recommended.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of the compounds.

Methodology:

• Prepare a stock solution of 1'-O-methyl neochebulinate and chebulinic acid in methanol.

• Prepare a series of dilutions for each compound.

• In a 96-well plate, add 50 µL of each dilution to 150 µL of a freshly prepared methanolic solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Ascorbic acid is used as a positive control.

• The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100.

In Vitro Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Objective: To assess the ability of the compounds to inhibit the production of the pro-inflammatory mediator nitric oxide.

Methodology:

• Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 1'-O-methyl neochebulinate or chebulinic acid for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent.

• Measure the absorbance at 540 nm.

• A known NO inhibitor, such as L-NAME, is used as a positive control.

• Cell viability is assessed using the MTT assay to rule out cytotoxicity.

Cytotoxicity Assessment: MTT Assay

Objective: To evaluate the cytotoxic effects of the compounds on a cancer cell line (e.g., HL-60) and a normal cell line (e.g., PBMCs).

Methodology:

• Seed the cells in a 96-well plate.

• Treat the cells with increasing concentrations of 1'-O-methyl neochebulinate and chebulinic acid for 48 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm.

• The percentage of cell viability is calculated relative to untreated control cells.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pjps.pk [pjps.pk]
• 5. Chebulinic Acid Isolated From the Fruits of Terminalia chebula Specifically Induces Apoptosis in Acute Myeloid Leukemia Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Chebulic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

The initial query on "1'-O-methyl neochebulinate analogs" has led to a broader and more fruitful investigation into the structure-activity relationships (SAR) of closely related and well-documented natural products: chebulic acid derivatives, primarily chebulinic acid and chebulagic acid. These compounds, isolated from Terminalia chebula, have garnered significant interest for their therapeutic potential, particularly in the realms of anti-inflammatory and anticancer activities. This guide provides a comparative analysis of their biological performance, supported by experimental data, detailed methodologies, and visual workflows to aid in further research and drug development endeavors.

Comparative Biological Activity of Chebulic Acid Analogs

The biological efficacy of chebulic acid and its derivatives is intricately linked to their structural features. The presence and arrangement of galloyl groups and the hexahydroxydiphenoyl (HHDP) moiety play a crucial role in their bioactivity. The following tables summarize the quantitative data on their anti-inflammatory and anticancer properties.

Table 1: Anti-Inflammatory Activity of Chebulic Acid Derivatives

Compound	Assay	Target	IC50 (µM)	Source
Chebulagic Acid	Enzyme Inhibition	COX-1	15 ± 0.288	[1]
Enzyme Inhibition	COX-2	0.92 ± 0.011	[1]
Enzyme Inhibition	5-LOX	2.1 ± 0.057	[1]
Chebulinic Acid	Nitric Oxide (NO) Production	iNOS	53.4 ± 1.6	[2][3]
Arjunolic Acid	Nitric Oxide (NO) Production	iNOS	38.0 ± 0.1	[2][3]
Arjunic Acid	Nitric Oxide (NO) Production	iNOS	48.8 ± 3.2	[2][3]

Note: Arjunolic acid and arjunic acid are triterpenoids also isolated from Terminalia chebula and are included for comparison of anti-inflammatory activity.

Table 2: Anticancer Activity of Chebulinic Acid vs. Chebulagic Acid

Compound	Cell Line	Cancer Type	IC50 (µmol/L)	Source
Chebulinic Acid	HR8348	Colorectal Carcinoma	37.18 ± 2.89	[4]
LoVo	Colorectal Carcinoma	40.78 ± 2.61	[4]
LS174T	Colorectal Carcinoma	38.68 ± 2.12	[4]
Chebulagic Acid	HR8348	Colorectal Carcinoma	51.74 ± 2.32	[4]
LoVo	Colorectal Carcinoma	56.31 ± 4.77	[4]
LS174T	Colorectal Carcinoma	53.53 ± 0.65	[4]

From the data, chebulagic acid emerges as a potent dual inhibitor of COX and LOX enzymes, with a notable selectivity for COX-2.[1] In the context of anticancer activity, chebulinic acid demonstrates slightly higher potency against the tested colorectal carcinoma cell lines compared to chebulagic acid.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are the protocols for the key experiments cited.

1. COX and 5-LOX Enzyme Inhibition Assay (for Chebulagic Acid)

• Objective: To determine the in vitro inhibitory effect of chebulagic acid on cyclooxygenase (COX-1 and COX-2) and 5-lipoxygenase (5-LOX) enzymes.

• Methodology:

  • The ethanolic extract of Terminalia chebula fruits was fractionated by RP-HPLC to isolate the active compound.

  • The isolated compound was identified as chebulagic acid using LC-MS, NMR, and IR analyses.

  • The enzyme inhibition activity against COX-1, COX-2, and 5-LOX was evaluated. Chebulagic acid showed potent dual inhibition of COX and 5-LOX.[1]

  • IC50 values were calculated to be 15 ± 0.288 µM for COX-1, 0.92 ± 0.011 µM for COX-2, and 2.1 ± 0.057 µM for 5-LOX.[1]

2. Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages (for Chebulinic Acid)

• Objective: To assess the anti-inflammatory activity of isolated compounds by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.

• Methodology:

  • RAW 264.7 macrophage cells were cultured in a suitable medium.

  • Cells were stimulated with LPS in the presence or absence of the test compounds (chebulinic acid, arjunic acid, arjunolic acid).

  • After incubation, the amount of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant was measured using the Griess reagent.

  • The IC50 values, representing the concentration required to inhibit NO production by 50%, were determined. Chebulinic acid, arjunic acid, and arjunolic acid effectively reduced NO production with IC50 values of 53.4, 48.8, and 38.0 µM, respectively.[2][3]

  • The effect of these compounds on the protein expression of inducible nitric oxide synthase (iNOS) and COX-2 was also evaluated by Western blot analysis, which showed a decrease in the expression of these pro-inflammatory enzymes.[2][3]

3. Anticancer Cell Proliferation Assay (for Chebulinic and Chebulagic Acid)

• Objective: To evaluate and compare the anti-proliferative effects of chebulinic acid and chebulagic acid on human colorectal carcinoma cell lines.

• Methodology:

  • Human colorectal carcinoma cell lines (HR8348, LoVo, and LS174T) were cultured under standard conditions.

  • Cells were treated with various concentrations of chebulinic acid and chebulagic acid.

  • Cell proliferation was assessed using a suitable method, such as the CCK-8 assay.

  • The half-maximal inhibitory concentration (IC50) values were calculated from the dose-response curves. The results indicated that chebulinic acid had a higher inhibitory effect on the proliferation of these cell lines compared to chebulagic acid.[4]

Visualizing the Research Workflow

To better understand the logical flow of a structure-activity relationship study, the following diagrams, generated using the DOT language, illustrate the key stages from compound isolation to biological evaluation and data analysis.

Caption: General workflow for a structure-activity relationship (SAR) study.

Caption: Simplified NF-κB signaling pathway in inflammation.

References

• 1. Chebulagic acid, a COX-LOX dual inhibitor isolated from the fruits of Terminalia chebula Retz., induces apoptosis in COLO-205 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-inflammatory activity of constituents isolated from Terminalia chebula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of 1'-O-methyl neochebulinate and its Stereoisomers: A Guided Overview

A comparative analysis of 1'-O-methyl neochebulinate and its distinct stereoisomers is currently challenging due to a lack of specific experimental data in publicly available scientific literature. This guide, therefore, provides a broader comparative context based on the parent compound, neochebulinate, and the general class of compounds it belongs to, the ellagitannins. This information is intended to guide researchers and drug development professionals in the potential evaluation of such compounds.

Neochebulinate is a type of ellagitannin found in the fruit of Terminalia chebula, a plant with a long history in traditional medicine.[1] Ellagitannins are a diverse group of polyphenolic compounds known for a wide range of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The biological efficacy of ellagitannins is often influenced by their chemical structure, including their stereochemistry.[4]

General Biological Activities of Related Ellagitannins

While specific data on 1'-O-methyl neochebulinate is limited, research on ellagitannins from Terminalia chebula and other natural sources has revealed significant therapeutic potential. These compounds are known to contribute to the overall pharmacological effects of the plant extracts they are derived from.

Table 1: Overview of Investigated Biological Activities of Ellagitannins from Terminalia chebula

Biological Activity	Key Findings	References
Antioxidant	Methanolic extracts of T. chebula fruits, rich in ellagitannins, have demonstrated potent antioxidant activity.	[5]
Antimicrobial	Extracts have shown efficacy against various pathogens, including methicillin-resistant Staphylococcus aureus and uropathogenic E. coli. Ellagic acid derivatives from T. chebula can attenuate the virulence of Pseudomonas aeruginosa.	[6]
Anti-inflammatory	Ellagitannins are recognized for their anti-inflammatory properties.	[2][3]
Anticancer	Studies have indicated the potential of ethanolic gall extract of T. chebula in exhibiting anticancer properties. Ellagitannins, in general, are investigated for their antitumor activities.	[2][3][5]
Neuroprotective	Tannic acid, ellagic acid, and gallic acid from T. chebula have been reported to inhibit butyrylcholinesterase and acetylcholinesterase, suggesting potential in managing Alzheimer's disease.	[5]

The Role of Stereochemistry in Biological Activity

The three-dimensional arrangement of atoms in a molecule (stereochemistry) can significantly impact its biological activity. For ellagitannins, variations in stereochemistry can affect how they interact with biological targets such as enzymes and receptors.[4] While specific comparative studies on the stereoisomers of 1'-O-methyl neochebulinate are not available, the principle remains a critical consideration in drug discovery and development. The synthesis and isolation of specific stereoisomers are often necessary to determine their individual pharmacological profiles.

Experimental Protocols: A General Workflow

Detailed experimental protocols for the synthesis and comparative analysis of 1'-O-methyl neochebulinate stereoisomers are not documented in the available literature. However, a general workflow for the isolation and characterization of such natural products can be outlined.

1. Extraction:

• Objective: To extract crude ellagitannins from the plant material (e.g., fruits of Terminalia chebula).

• General Procedure:

  • Air-dry and powder the plant material.

  • Perform solvent extraction using a suitable solvent, such as methanol (B129727) or a methanol-water mixture.

  • Concentrate the extract under reduced pressure to obtain a crude extract.

2. Fractionation and Isolation:

• Objective: To separate the crude extract into fractions and isolate individual compounds.

• General Procedure:

  • Subject the crude extract to column chromatography using a stationary phase like silica (B1680970) gel or Sephadex LH-20.

  • Elute with a gradient of solvents to separate fractions based on polarity.

  • Monitor the fractions using Thin Layer Chromatography (TLC).

  • Further purify the fractions containing the target compounds using techniques like High-Performance Liquid Chromatography (HPLC).

3. Structural Elucidation:

• Objective: To determine the chemical structure and stereochemistry of the isolated compounds.

• General Procedure:

  • Use spectroscopic methods such as Nuclear Magnetic Resonance (NMR) (1H, 13C, COSY, HSQC, HMBC) and Mass Spectrometry (MS) to determine the planar structure.

  • Employ techniques like Circular Dichroism (CD) spectroscopy and X-ray crystallography to determine the absolute stereochemistry.

4. Biological Activity Assays:

• Objective: To evaluate and compare the biological activities of the isolated stereoisomers.

• General Procedure:

  • Conduct a panel of in vitro assays relevant to the expected biological activities (e.g., DPPH assay for antioxidant activity, antimicrobial susceptibility testing, cell-based assays for cytotoxicity against cancer cell lines).

  • For promising compounds, proceed to in vivo studies in animal models.

Visualizing Methodologies and Concepts

To aid in the understanding of the processes and factors involved in the study of compounds like 1'-O-methyl neochebulinate, the following diagrams are provided.

Caption: A generalized workflow for the isolation, characterization, and comparative analysis of natural product stereoisomers.

Caption: Key structural factors of ellagitannins that determine their interaction with biological targets and ultimate pharmacological effects.

References

• 1. A REVIEW OF THE BIOLOGICAL PROPERTIES OF FRUIT EXTRACT OF TERMINALIA CHEBULA | Journal of Research Administration [journlra.org]
• 2. [PDF] The structure, occurrence and biological activity of ellagitannins: a general review. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. agritrop.cirad.fr [agritrop.cirad.fr]
• 5. impactfactor.org [impactfactor.org]
• 6. Ellagic Acid Derivatives from Terminalia chebula Retz. Downregulate the Expression of Quorum Sensing Genes to Attenuate Pseudomonas aeruginosa PAO1 Virulence - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Validation of 1'-O-methyl neochebulinate: A Comparative Analysis

A comprehensive evaluation of the in vivo effects of 1'-O-methyl neochebulinate remains challenging due to the current lack of publicly available scientific literature on this specific compound. Extensive searches for "1'-O-methyl neochebulinate" and its potential parent compound, "neochebulinate," did not yield specific data regarding its biological effects, in vivo validation studies, or established experimental protocols.

This guide aims to provide a framework for such a comparative analysis, outlining the necessary components and methodologies that would be required to validate the in vivo effects of a novel compound like 1'-O-methyl neochebulinate. In the absence of specific data for this compound, we will use hypothetical examples and refer to general methodologies commonly employed in preclinical drug development.

Comparison with Alternative Compounds

To objectively assess the performance of 1'-O-methyl neochebulinate, a comparative analysis against established alternatives with similar therapeutic aims is crucial. The selection of these alternatives would be contingent on the intended therapeutic application of 1'-O-methyl neochebulinate. For instance, if it is being investigated for anti-inflammatory properties, established non-steroidal anti-inflammatory drugs (NSAIDs) or other relevant biologics would be appropriate comparators.

Table 1: Hypothetical In Vivo Efficacy Comparison

Compound	Animal Model	Dose	Route of Administration	Key Efficacy Endpoint	Result
1'-O-methyl neochebulinate	(e.g., Carrageenan-induced paw edema in rats)	(e.g., 10 mg/kg)	(e.g., Oral)	(e.g., Reduction in paw volume)	(Data Unavailable)
Alternative A (e.g., Indomethacin)	Carrageenan-induced paw edema in rats	5 mg/kg	Oral	Reduction in paw volume	50% reduction
Alternative B (e.g., Celecoxib)	Carrageenan-induced paw edema in rats	10 mg/kg	Oral	Reduction in paw volume	45% reduction

Table 2: Hypothetical In Vivo Safety Profile Comparison

Compound	Animal Model	Dose	Route of Administration	Key Safety Endpoint	Result
1'-O-methyl neochebulinate	(e.g., 28-day repeated dose toxicity in mice)	(e.g., 100 mg/kg)	(e.g., Oral)	(e.g., Liver enzyme levels)	(Data Unavailable)
Alternative A (e.g., Indomethacin)	28-day repeated dose toxicity in mice	10 mg/kg	Oral	Liver enzyme levels	Significant elevation
Alternative B (e.g., Celecoxib)	28-day repeated dose toxicity in mice	20 mg/kg	Oral	Liver enzyme levels	No significant change

Experimental Protocols

Detailed methodologies are fundamental for the reproducibility and validation of scientific findings. Below are examples of standard experimental protocols that would be necessary to evaluate the in vivo effects of 1'-O-methyl neochebulinate.

Pharmacokinetic (PK) Analysis

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) profile of 1'-O-methyl neochebulinate in a relevant animal model.

Methodology:

• Animal Model: Male Wistar rats (n=6 per group).

• Administration: A single dose of 1'-O-methyl neochebulinate (e.g., 10 mg/kg) is administered intravenously (IV) and orally (PO).

• Sample Collection: Blood samples are collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dosing.

• Analysis: Plasma concentrations of the compound are determined using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

• Data Analysis: Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and bioavailability are calculated using appropriate software.

Efficacy Study: Carrageenan-Induced Paw Edema Model

Objective: To evaluate the anti-inflammatory effects of 1'-O-methyl neochebulinate.

Methodology:

• Animal Model: Male Sprague-Dawley rats (n=8 per group).

• Groups: Vehicle control, 1'-O-methyl neochebulinate (e.g., 1, 5, 10 mg/kg), and positive control (e.g., Indomethacin 5 mg/kg).

• Procedure:

  • Animals are pre-treated with the respective compounds orally.

  • After 1 hour, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

  • Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the vehicle control.

Visualizing Pathways and Workflows

Diagrams are essential for illustrating complex biological pathways and experimental designs.

Caption: A generalized workflow for the in vivo validation of a new chemical entity.

Caption: A hypothetical signaling pathway illustrating a potential anti-inflammatory mechanism.

A Guide to Ensuring Reproducibility in Natural Product Research: A Comparative Analysis of Bioactive Compounds from Terminalia chebula

In the realm of drug discovery and natural product research, the reproducibility of experimental findings is paramount for scientific progress. This guide provides a comparative analysis of bioactive compounds isolated from Terminalia chebula, with a focus on establishing robust experimental protocols to ensure the reproducibility of results. While direct experimental data for 1'-O-methyl neochebulinate remains limited, we will draw comparisons with its close structural analogs, chebulinic acid and chebulagic acid, for which biological activities have been reported. This guide is intended for researchers, scientists, and drug development professionals.

Challenges in the Reproducibility of Natural Product Research

Natural product research is often beset by challenges that can affect the reproducibility of experiments. These include:

• Complexity of Source Material: The chemical composition of plant extracts can vary significantly based on factors such as the geographical origin, harvest time, and extraction method.

• Compound Purity: Incomplete purification of the target compound can lead to the presence of contaminants that may influence the experimental outcome.

• Structural Elucidation: Incorrect or incomplete structural identification of a bioactive compound can make it impossible for other researchers to obtain and test the same molecule.

• Lack of Standardized Protocols: Variations in experimental procedures, reagents, and cell lines across different laboratories can lead to divergent results.

To address these challenges, it is crucial to adopt standardized methodologies and transparently report all aspects of the research process.

Comparative Analysis of Bioactive Compounds from Terminalia chebula

Terminalia chebula is a medicinal plant known to produce a variety of bioactive compounds, including tannins and polyphenols.[1][2] Among these are 1'-O-methyl neochebulinate, chebulinic acid, and chebulagic acid. While experimental data on 1'-O-methyl neochebulinate is scarce, studies on chebulinic acid and chebulagic acid have revealed their potential as anti-inflammatory and anti-cancer agents.[1]

Quantitative Data Summary

The following tables summarize the reported in vitro biological activities of chebulinic acid and chebulagic acid.

Table 1: Anti-inflammatory Activity of Chebulinic Acid and Chebulagic Acid

Compound	Assay	Cell Line	Concentration for Effect	Inhibition of NO Release (%)
Chebulagic Acid	LPS-induced NO release	RAW264.7	50 µmol/L	30.3%
Chebulinic Acid	LPS-induced NO release	RAW264.7	50 µmol/L	34.6%

Data extracted from a study on the anti-inflammatory activities of compounds from Terminalia chebula. The percentage of NO release inhibition was calculated based on the provided data.[1]

Table 2: Anti-hepatoma Activity of Chebulinic Acid and Chebulagic Acid

Compound	Assay	Cell Line	Incubation Time	IC50 (µmol/L)
Chebulagic Acid	CCK-8	HepG2	24 hours	198.85
48 hours	163.06
72 hours	96.81
Chebulinic Acid	CCK-8	HepG2	24 hours	502.97
48 hours	268.32
72 hours	156.40

IC50 values represent the concentration of the compound that inhibits 50% of cell growth.[1]

Detailed Experimental Protocols for Key Experiments

To ensure the reproducibility of the findings presented above, detailed experimental protocols are essential.

Protocol 1: In Vitro Anti-inflammatory Assay (Nitric Oxide Release)

• Cell Culture: Culture RAW264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of the test compounds (e.g., chebulinic acid, chebulagic acid) for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control (e.g., dexamethasone).

• LPS Stimulation: Induce inflammation by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the blank control.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement: Measure the concentration of nitric oxide (NO) in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Protocol 2: In Vitro Anti-hepatoma Assay (CCK-8)

• Cell Culture: Culture HepG2 human hepatoma cells in MEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds.

• Incubation: Incubate the cells for 24, 48, and 72 hours.

• Cell Viability Measurement: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours. Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 value using a dose-response curve.

Visualizing Experimental Workflows and Signaling Pathways

Clear diagrams of experimental workflows and biological pathways are crucial for understanding and replicating research.

General workflow for natural product isolation and characterization.

Hypothesized anti-inflammatory signaling pathway inhibition.

By adhering to detailed and standardized protocols, and by providing clear visualizations of workflows and targeted pathways, the scientific community can enhance the reproducibility of research on complex natural products like 1'-O-methyl neochebulinate and its analogs. This will ultimately accelerate the process of drug discovery and development from natural sources.

References

• 1. pjps.pk [pjps.pk]
• 2. starhiherbs.com [starhiherbs.com]

Unveiling the Molecular Interactions of 1'-O-methyl neochebulinate: A Comparative Guide to its Binding Site

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the binding site of 1'-O-methyl neochebulinate, a derivative of the naturally occurring ellagitannin, neochebulinate (also known as chebulinic acid). Due to a lack of direct experimental data on the methylated form, this document focuses on the experimentally confirmed binding interactions of the parent compound, neochebulinate, and extrapolates the potential influence of 1'-O-methylation. We present a comparative analysis with alternative molecules targeting the same biological macromolecules, supported by quantitative data and detailed experimental protocols.

Executive Summary

Neochebulinate, a major bioactive constituent of Terminalia chebula, has been demonstrated to interact with several key proteins implicated in various physiological and pathological processes. Experimental evidence confirms its binding to Human Serum Albumin (HSA) , a crucial transporter protein in the bloodstream. Furthermore, studies indicate its inhibitory activity against the CagA protein of Helicobacter pylori , a key virulence factor, as well as protein tyrosine phosphatases (PTPN9 and PTPN11) and Mycobacterium tuberculosis DNA gyrase .

The introduction of a methyl group at the 1'-O-position of the glucose core of neochebulinate is anticipated to modulate its binding affinity and specificity. This modification can alter the molecule's hydrophobicity, steric profile, and hydrogen bonding capacity, potentially leading to enhanced or altered biological activity.

Binding Site Analysis: Neochebulinate

Experimental studies have identified the binding site of neochebulinate on Human Serum Albumin (HSA) with considerable detail.

Human Serum Albumin (HSA)

Neochebulinate binds to subdomain IIIA of HSA. This binding has been characterized using a suite of biophysical techniques, including fluorescence spectroscopy, circular dichroism, and surface plasmon resonance. The interaction is primarily driven by hydrogen bonds and van der Waals forces.

Comparative Analysis with Alternative Ligands

To provide a broader context for the binding characteristics of neochebulinate, we compare its interactions with those of other known ligands for its identified targets.

Table 1: Comparison of Neochebulinate with Alternative Ligands for Human Serum Albumin (HSA) Subdomain IIIA

Compound	Target	Binding Site	Affinity (Kd)	Experimental Method
Neochebulinate	HSA	Subdomain IIIA	Micromolar range	Fluorescence Quenching, Circular Dichroism, SPR
Ibuprofen	HSA	Subdomain IIIA	~4.5 µM	Fluorescence Spectroscopy
Warfarin	HSA	Subdomain IIA (Site I)	~5 µM	Fluorescence Spectroscopy
Digitoxin	HSA	Subdomain IIIA	~2.7 µM	Fluorescence Spectroscopy

Table 2: Comparison of Neochebulinate with Inhibitors of H. pylori CagA

Compound	Target	IC50 / Ki	Mechanism of Action
Neochebulinate	CagA	Not determined	Suppression of protein expression
CHIR-1	Cagα (ATPase of CagA secretion system)	Micromolar range	Inhibition of ATPase activity, blocking CagA translocation[1]
Synthetic Peptides	CagA	~100 µM	Competitive inhibition of kinase activity[2]

Table 3: Comparison of Neochebulinate with Inhibitors of Protein Tyrosine Phosphatases (PTPN9 & PTPN11)

Compound	Target(s)	IC50
Neochebulinate	PTPN9, PTPN11	34 nM, 37 nM
Cryptotanshinone	PTPN11 (SHP2)	22.5 µM[3]
SHP099	PTPN11 (SHP2)	71 nM

Table 4: Comparison of Neochebulinate with Inhibitors of M. tuberculosis DNA Gyrase

Compound	Target	IC50
Neochebulinate	M. tuberculosis DNA Gyrase	Not determined
Moxifloxacin	M. tuberculosis DNA Gyrase	2.5 µM[4]
Novobiocin	M. tuberculosis DNA Gyrase	~0.1 µM

Postulated Effects of 1'-O-Methylation

The addition of a methyl group to the 1'-hydroxyl of the glucose core in neochebulinate is expected to have the following effects:

• Increased Hydrophobicity: This may enhance binding to hydrophobic pockets within the target proteins.

• Steric Hindrance: The methyl group could introduce steric clashes, potentially altering the binding orientation or reducing affinity for some targets.

• Loss of a Hydrogen Bond Donor: The 1'-hydroxyl group can act as a hydrogen bond donor. Its methylation would eliminate this capability, which could be detrimental or beneficial depending on the specific interactions at the binding site.

Further experimental studies are imperative to definitively characterize the binding site and affinity of 1'-O-methyl neochebulinate.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Fluorescence Quenching for Protein-Ligand Binding Assay

Principle: The intrinsic fluorescence of tryptophan and tyrosine residues in a protein can be quenched upon ligand binding. This change in fluorescence intensity is used to determine binding affinity.

Protocol:

• Prepare a stock solution of the protein (e.g., HSA) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Prepare a stock solution of the ligand (e.g., neochebulinate) in the same buffer.

• Titrate a fixed concentration of the protein solution with increasing concentrations of the ligand.

• After each addition, incubate the mixture to reach equilibrium.

• Measure the fluorescence emission spectrum (e.g., excitation at 280 nm, emission scan from 300 to 400 nm).

• Correct for the inner filter effect by measuring the absorbance of the ligand at the excitation and emission wavelengths.

• Analyze the quenching data using the Stern-Volmer equation to calculate the binding constant (Ka) and the number of binding sites (n).

Surface Plasmon Resonance (SPR) for Binding Kinetics

Principle: SPR measures changes in the refractive index at the surface of a sensor chip as a ligand (analyte) flows over and binds to an immobilized protein (ligand). This allows for real-time monitoring of binding and dissociation.

Protocol:

• Immobilize the protein (e.g., HSA) onto a suitable sensor chip (e.g., CM5 chip) using amine coupling chemistry.

• Prepare a series of dilutions of the ligand (e.g., neochebulinate) in a running buffer (e.g., HBS-EP+).

• Inject the ligand solutions over the immobilized protein surface at a constant flow rate.

• Monitor the association and dissociation phases in real-time.

• Regenerate the sensor surface between injections using a suitable regeneration solution.

• Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Circular Dichroism (CD) Spectroscopy for Conformational Changes

Principle: CD spectroscopy measures the differential absorption of left and right circularly polarized light by chiral molecules. It is highly sensitive to the secondary and tertiary structure of proteins. Ligand binding can induce conformational changes that are detectable by CD.

Protocol:

• Prepare solutions of the protein (e.g., HSA) and ligand in a CD-compatible buffer.

• Record the far-UV CD spectrum (e.g., 190-250 nm) of the protein alone to assess its secondary structure.

• Titrate the protein solution with increasing concentrations of the ligand.

• Record the CD spectrum after each addition.

• Analyze the changes in the CD signal to monitor conformational changes upon binding.

Western Blot for Protein Expression Analysis

Principle: Western blotting is used to detect specific proteins in a sample. It involves separating proteins by size via gel electrophoresis, transferring them to a membrane, and then probing with antibodies specific to the target protein.

Protocol:

• Lyse cells (e.g., H. pylori-infected gastric epithelial cells) to extract total protein.

• Determine protein concentration using a suitable assay (e.g., BCA assay).

• Separate the protein lysates by SDS-PAGE.

• Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-CagA).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Molecular Docking

Principle: A computational method that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.

Protocol:

• Obtain the 3D structures of the protein target (from PDB or homology modeling) and the ligand (from databases or drawn using chemical software).

• Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

• Prepare the ligand by assigning charges and defining rotatable bonds.

• Define the binding site on the protein (grid box).

• Run the docking algorithm (e.g., AutoDock Vina) to generate a series of possible binding poses.

• Analyze the results based on the predicted binding energy and the interactions observed in the best-ranked poses.

Visualizations

Caption: Experimental workflow for characterizing the binding of 1'-O-methyl neochebulinate.

Caption: Inhibition of H. pylori CagA-mediated signaling by neochebulinate.

References

• 1. Inhibitors of Helicobacter pylori ATPase Cagalpha block CagA transport and cag virulence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Helicobacter pylori CagA Inhibits PAR1/MARK Family Kinases by Mimicking Host Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mycobacterium tuberculosis Gyrase Inhibitors as a New Class of Antitubercular Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 1'-O-methyl neochebulinate: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other scientific endeavors, the responsible handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the proper disposal of 1'-O-methyl neochebulinate, a complex polyphenolic compound.

Immediate Safety and Handling Protocols

Before initiating any disposal process, it is crucial to adhere to standard laboratory safety protocols. Always handle 1'-O-methyl neochebulinate in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure. Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times. An emergency eyewash station and safety shower should be readily accessible.

Quantitative Data

Property	Value
Molecular Formula	C₄₂H₃₆O₂₈
Molecular Weight	988.7 g/mol
Appearance	Solid (presumed)
Solubility	Not specified
Toxicity Data	Not available

Step-by-Step Disposal Procedure

The recommended method for the disposal of 1'-O-methyl neochebulinate is through incineration by a licensed hazardous waste disposal facility. This ensures the complete and safe destruction of the compound.

• Waste Collection and Segregation :

  • Solid Waste : Collect solid 1'-O-methyl neochebulinate, along with any contaminated materials such as weighing paper or personal protective equipment, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • Liquid Waste : If 1'-O-methyl neochebulinate is in a solution, use a shatter-proof container for collection. Do not mix this waste with other chemical waste streams to prevent potential reactions.[1]

  • Labeling : The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1'-O-methyl neochebulinate," and any other identifiers required by your institution's environmental health and safety (EHS) department.

• Storage :

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.

  • Follow your institution's guidelines for the temporary storage of hazardous waste, ensuring that it is segregated from other chemicals with which it might react.

• Spill Management :

  • In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

  • For solid spills, carefully sweep or scoop the material to avoid generating dust and place it into the designated hazardous waste container.

  • For liquid spills, absorb the material with an inert absorbent, such as vermiculite (B1170534) or sand, and then place the contaminated absorbent into the hazardous waste container.[2]

  • Clean the spill area thoroughly with an appropriate solvent and decontaminate all equipment used in the cleanup.

• Arranging for Disposal :

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Provide them with accurate information about the waste, including its composition and quantity.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 1'-O-methyl neochebulinate.

Caption: Disposal workflow for 1'-O-methyl neochebulinate.

Disclaimer: This guide provides general recommendations based on best practices for handling similar chemical compounds. Always consult your institution's specific safety and disposal protocols and the relevant Safety Data Sheets for any chemicals involved in your work.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Personal protective equipment for handling 1'-O-methyl neochebulinate

Disclaimer: No specific Safety Data Sheet (SDS) for 1'-O-methyl neochebulinate was found. The following guidance is based on the safety protocols for structurally similar compounds, namely gallotannins and hydrolyzable tannins. Researchers should handle this compound with caution and perform a thorough risk assessment before commencing any work.

Researchers, scientists, and drug development professionals handling 1'-O-methyl neochebulinate must adhere to stringent safety protocols to minimize exposure and ensure a safe laboratory environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is the first line of defense against potential hazards associated with handling 1'-O-methyl neochebulinate. The following table summarizes the recommended PPE.

Body Part	Personal Protective Equipment (PPE)	Specifications and Remarks
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect for tears or holes before use.
Eyes	Safety glasses with side shields or goggles	Must be worn at all times in the laboratory.
Body	Laboratory coat	Should be fully buttoned to provide maximum coverage.
Respiratory	Dust mask or respirator	Recommended when handling the compound in powdered form to avoid inhalation of dust particles.[1]

Experimental Protocols: Handling and Disposal

Proper handling and disposal procedures are critical to maintaining a safe laboratory. The following step-by-step guidance outlines the key operational stages.

Handling:

• Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Before handling, ensure all necessary PPE is worn correctly.

• Weighing and Transferring: When weighing and transferring the powdered compound, use caution to avoid generating dust.[1] Use a spatula for transfers and close the container immediately after use.

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Clean all contaminated surfaces.

Disposal:

• Waste Collection: All disposable materials contaminated with 1'-O-methyl neochebulinate, including gloves, weigh boats, and pipette tips, should be placed in a designated, sealed waste container.

• Waste Disposal: The chemical waste should be disposed of in accordance with local, state, and federal regulations.[3] Contact your institution's environmental health and safety department for specific guidance on chemical waste disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 1'-O-methyl neochebulinate.

Safe handling and disposal workflow.

References

• 1. tmmedia.in [tmmedia.in]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. dharma-s3.amazonaws.com [dharma-s3.amazonaws.com]